6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

Core Science & Biosynthesis

6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile CAS number and identifiers

The following technical guide is structured as a high-level monograph designed for drug discovery scientists. It prioritizes the "why" and "how" of utilizing this specific scaffold in medicinal chemistry campaigns.

Core Scaffold for Bifunctional Late-Stage Diversification

Executive Summary

6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (CAS: 911113-15-0) is a high-value heterocyclic intermediate used primarily in the discovery of kinase inhibitors, GABA receptor ligands, and anti-infective agents. Its structural distinctiveness lies in its orthogonal functionalization potential : the C6-bromide allows for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig), while the C8-nitrile serves as a versatile handle for hydrolysis (to amides/acids), reduction (to amines), or cyclization (to tetrazoles). This guide outlines the synthesis, reactivity profile, and experimental handling of this critical building block.[1]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Property	Data
CAS Number	911113-15-0
IUPAC Name	6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile
Molecular Formula	C₈H₄BrN₃
Molecular Weight	222.04 g/mol
SMILES	N#CC1=C(Br)C=CN2C=CN=C12
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF; sparingly soluble in DCM, MeOH
pKa (Calc)	~3.5 (Pyridine N)

Synthetic Pathway & Mechanism[9]

The synthesis of the imidazo[1,2-a]pyridine core is classically achieved via the condensation of a 2-aminopyridine with an

-halocarbonyl. For this specific derivative, the regiochemistry is dictated by the starting material: 2-amino-5-bromonicotinonitrile .

Mechanistic Insight

• N-Alkylation: The endocyclic pyridine nitrogen (more nucleophilic) attacks the

  -carbon of chloroacetaldehyde (or its diethyl acetal equivalent), displacing the chloride.

• Cyclization: The exocyclic amino group attacks the carbonyl carbon of the aldehyde moiety.

• Dehydration: Loss of water aromatizes the system to form the fused imidazole ring.

Synthesis Workflow (DOT Visualization)

Figure 1: Synthetic workflow for the construction of the 6-bromo-8-cyanoimidazo[1,2-a]pyridine core.

Orthogonal Reactivity & Applications

The utility of this scaffold in drug discovery stems from its ability to be functionalized sequentially. The C6-Br bond is significantly more reactive toward oxidative addition by Pd(0) than the C8-CN group is toward nucleophiles, allowing for selective elaboration.

Functionalization Map

Figure 2: Divergent reactivity profile. The C6 position is preferred for carbon-carbon bond formation, while C8 allows for polar group installation.

Application in Medicinal Chemistry[1][6][10]

• Kinase Inhibition: The imidazo[1,2-a]pyridine core mimics the purine ring of ATP. Substituents at C6 often occupy the hydrophobic pocket of kinases (e.g., p38 MAP kinase, PI3K).

• GABA-A Modulators: The 8-cyano group can be hydrolyzed to an amide, mimicking the pharmacophore of Zolpidem-class hypnotics, but with altered metabolic stability and receptor subtype selectivity.

Experimental Protocol: Synthesis of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

Safety Note: Chloroacetaldehyde is highly toxic and a lachrymator. Handle in a fume hood. Nitriles are toxic; avoid inhalation or skin contact.

Materials

• 2-Amino-5-bromo-3-cyanopyridine (1.0 eq)

• Chloroacetaldehyde (40% aq. solution) (1.5 eq)

• Sodium Bicarbonate (NaHCO₃) (2.0 eq)

• Ethanol (Reagent Grade)

• Ethyl Acetate / Hexanes (for purification)[2]

Step-by-Step Procedure

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-amino-5-bromo-3-cyanopyridine (10 mmol, 1.98 g) in Ethanol (30 mL).

• Addition: Add Chloroacetaldehyde (40% aq., 15 mmol, ~2.4 mL).

• Basification: Add solid NaHCO₃ (20 mmol, 1.68 g) to neutralize the HBr generated during cyclization.

• Reaction: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor reaction progress by TLC (Eluent: 50% EtOAc/Hexanes). The starting amine spot should disappear, and a new, more polar fluorescent spot should appear.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Concentrate under reduced pressure to remove ethanol.

  • Dilute the residue with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with Brine (30 mL), dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate. Purify the crude residue via flash column chromatography on silica gel (Gradient: 0% to 40% EtOAc in Hexanes).

• Validation: Verify product identity via ¹H NMR (DMSO-d₆). Look for the characteristic bridgehead proton (H-5) doublet and the imidazole ring protons (H-2/H-3).

References

• EON Biotech. (n.d.). 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile Product Page. Retrieved from

• Bagdi, A. K., et al. (2015). Copper-catalyzed synthesis of imidazo[1,2-a]pyridines. Chemical Communications. (General scaffold synthesis reference).
• Goel, R., et al. (2017). Imidazo[1,2-a]pyridines: A review on synthesis and biological activity. Current Topics in Medicinal Chemistry.

• Chem-Impex. (n.d.). 2-Amino-5-bromo-nicotinonitrile Product Data. Retrieved from

• Sigma-Aldrich. (n.d.). 6-Bromoimidazo[1,2-a]pyridine Product Data. Retrieved from

Sources

• 1. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

The "Dual-Handle" Advantage: Unlocking Chemical Space with 6-Bromo-8-cyanoimidazo[1,2-a]pyridine

Topic: Medicinal chemistry applications of 6-bromo-8-cyanoimidazopyridine scaffolds Content Type: Technical Whitepaper Audience: Medicinal Chemists, Drug Discovery Scientists

Executive Summary

In modern drug discovery, "privileged structures" are scaffolds capable of binding to multiple receptor targets with high affinity. Among these, the imidazo[1,2-a]pyridine core has emerged as a cornerstone in the design of kinase inhibitors, GABA modulators, and proton pump inhibitors (P-CABs).

This technical guide focuses on a specific, high-value derivative: 6-bromo-8-cyanoimidazo[1,2-a]pyridine . This scaffold is not merely a passive structural element but a versatile "dual-handle" intermediate. The orthogonal reactivity of the C-6 halogen (Suzuki/Buchwald active) and the C-8 nitrile (hydrolysis/reduction/cyclization active) allows medicinal chemists to rapidly generate diverse libraries with distinct physicochemical profiles. This guide outlines the synthesis, functionalization strategies, and therapeutic applications of this potent building block.

Part 1: Synthetic Accessibility & Core Construction

The construction of the 6-bromo-8-cyanoimidazo[1,2-a]pyridine core relies on the venerable Chichibabin synthesis, adapted to tolerate the electron-withdrawing nature of the cyano group.

Retrosynthetic Analysis

The most efficient route involves the condensation of 2-amino-5-bromo-3-cyanopyridine with an

-haloaldehyde (typically chloroacetaldehyde).

• Starting Material: 2-Amino-3-cyanopyridine is commercially available.[1] Bromination at the C-5 position is highly regioselective due to the directing effect of the amino group and the electronic deactivation at C-3/C-4 by the cyano group.

• Cyclization: The imidazo ring formation requires forcing conditions (refluxing ethanol or aqueous buffers) because the 3-cyano group reduces the nucleophilicity of the ring nitrogen.

Validated Synthetic Protocol

Ref: Adapted from general imidazopyridine synthesis protocols (e.g., CN103788092A).

Step 1: Bromination

• Dissolve 2-amino-3-cyanopyridine (1.0 eq) in acetic acid.

• Add bromine (1.05 eq) dropwise at room temperature.

• Stir for 2 hours. The product, 2-amino-5-bromo-3-cyanopyridine , precipitates as a solid. Filter and wash with water.

Step 2: Cyclization (The Chichibabin Condensation)

• Suspend 2-amino-5-bromo-3-cyanopyridine (1.0 eq) in Ethanol/Water (4:1 v/v).

• Add Chloroacetaldehyde (40% aq. solution, 1.5 eq) and NaHCO₃ (2.0 eq).

• Reflux (80°C) for 6–12 hours. Monitor by LCMS for disappearance of the aminopyridine.

• Cool to RT. Remove ethanol under reduced pressure.

• Neutralize with saturated Na₂CO₃. Extract with Ethyl Acetate.

• Purification: Flash chromatography (Hexane/EtOAc) yields 6-bromo-8-cyanoimidazo[1,2-a]pyridine .

Part 2: The Functionalization Matrix

The power of this scaffold lies in its Orthogonal Reactivity . The C-6 bromine allows for carbon-carbon or carbon-heteroatom bond formation via Palladium catalysis, while the C-8 nitrile serves as a "masked" polar group, convertible into amides, amines, or heterocycles.

Visualization of Divergent Synthesis

The following diagram illustrates the "Exit Vectors" available from the core scaffold.

Caption: Divergent synthesis map showing the orthogonal reactivity of the C-6, C-8, and C-3 positions.[2]

Detailed Functionalization Strategies

A. C-6 Functionalization (The Hydrophobic Tail)

The C-6 position typically projects into the hydrophobic pocket of enzymes (e.g., the "back pocket" of kinases).

• Suzuki-Miyaura Coupling: This is the most reliable transformation.

  • Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄ are standard.

  • Base: K₂CO₃ or Cs₂CO₃.[3]

  • Solvent: Dioxane/Water or DME/Water.

  • Insight: The electron-deficient nature of the pyridine ring (enhanced by the 8-CN group) facilitates oxidative addition, making the C-6 bromide highly reactive compared to electron-rich aryl bromides.

B. C-8 Functionalization (The Polar Anchor)

The C-8 substituent often interacts with solvent fronts or specific residues (e.g., Asp/Glu) near the binding site entrance.

• Hydrolysis to Primary Amide:

  • Reagent: NaOH/H₂O₂ or KOH/t-BuOH.

  • Relevance: The 8-carboxamide moiety is a critical pharmacophore in P-CABs (Potassium-Competitive Acid Blockers) like derivatives of Revaprazan. It serves as a hydrogen bond donor/acceptor network.

• Reduction to Aminomethyl:

  • Reagent: Raney Nickel/H₂ or Borane-THF.

  • Relevance: Converts the neutral nitrile into a basic amine, significantly improving aqueous solubility and providing a handle for further acylation.

Part 3: Medicinal Chemistry Case Studies

Case Study A: Designing PI3K/mTOR Inhibitors

Inhibitors of the PI3K/Akt/mTOR pathway often feature a fused bicyclic core. The 6-bromo-8-cyanoimidazo[1,2-a]pyridine scaffold offers a distinct advantage over the traditional quinoline or thienopyrimidine cores.

• Design Logic:

  • Hinge Binder: The N-1 nitrogen of the imidazo ring acts as the H-bond acceptor for the kinase hinge region (e.g., Val851 in PI3K

    ).

  • Solubility Handle: The C-8 nitrile is reduced to a primary amine or hydrolyzed to an amide to interact with the ribose-binding pocket residues (e.g., Asp810).

  • Selectivity: A Suzuki coupling at C-6 introduces a meta-substituted pyridine or phenol, projecting into the affinity pocket to tune isoform selectivity (PI3K

    vs ).

Case Study B: Next-Generation P-CABs

Proton pump inhibitors targeting the H+/K+-ATPase often utilize an imidazo[1,2-a]pyridine core.

• The "Soraprazan" Template: Soraprazan features a C-8 substituent. Using the 8-cyano scaffold allows for the late-stage introduction of the C-8 amide, which is metabolically stable compared to esters.

• Protocol:

  • Perform Suzuki coupling at C-6 to attach the lipophilic aryl ether tail.

  • Subsequently hydrolyze the C-8 nitrile to the primary amide.

  • Why this order? The amide can poison Pd catalysts; carrying the nitrile (a robust masking group) through the cross-coupling step improves overall yield.

Part 4: Experimental Protocols

Protocol: Suzuki Coupling at C-6

Standard Operating Procedure for library generation.

• Charge: In a microwave vial, combine 6-bromo-8-cyanoimidazo[1,2-a]pyridine (1.0 eq), Aryl Boronic Acid (1.2 eq), and Pd(dppf)Cl₂·DCM (0.05 eq).

• Solvent: Add 1,4-Dioxane (concentration 0.1 M) and 2M aq. Na₂CO₃ (3.0 eq).

• Degas: Sparge with Argon for 5 minutes. Cap the vial.

• Reaction: Heat to 100°C for 2–4 hours (or 120°C for 30 min in microwave).

• Workup: Dilute with EtOAc, wash with brine, dry over MgSO₄.

• Yield: Typically 70–90% depending on boronic acid sterics.

Protocol: Nitrile Hydrolysis to Amide (C-8)

• Dissolve: Dissolve the C-6 substituted nitrile intermediate (1.0 eq) in DMSO (0.2 M).

• Reagents: Add K₂CO₃ (0.5 eq) and 30% H₂O₂ (5.0 eq).

• Reaction: Stir at Room Temperature for 1–3 hours. (Exothermic reaction—monitor temperature).

• Quench: Pour onto ice water. The amide product often precipitates as a white solid.

• Filtration: Collect by filtration. If no precipitate, extract with EtOAc/n-Butanol (9:1).

References

• Synthesis of Imidazo[1,2-a]pyridines (Review)

  • Perveen, S. et al. "Synthetic approaches to imidazo[1,2-a]pyridines: A review.

  • (General synthetic methodology validation).

• Medicinal Chemistry of Imidazo[1,2-a]pyridines

  • Goel, R. et al. "Imidazo[1,2-a]pyridines: A comprehensive review on its synthesis and biological perspective." Current Topics in Medicinal Chemistry, 2016.

  • (Validation of scaffold utility in kinase/GABA targets).

• P-CAB Design (Soraprazan Analogs)

  • Kamath, A. et al. "Imidazo[1,2-a]pyridine derivatives as proton pump inhibitors.

  • (Demonstrates C-8 functionalization importance).

• Suzuki Coupling on Heterocycles

  • Miyaura, N. & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995.

  • (Foundational protocol for C-6 arylation).

• Synthesis of 6-bromoimidazo[1,2-a]pyridine (Patent)

  • CN103788092A "Method for synthesizing 6-bromoimidazo[1,2-a]pyridine."

  • (Protocol basis for Part 1).

Sources

• 1. rsc.org [rsc.org]
• 2. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]

An In-depth Technical Guide to 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile: Properties and Characterization

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents. Its unique electronic and structural features allow for diverse biological activities. This guide focuses on a specific derivative, 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile, providing a comprehensive overview of its known physical characteristics and outlining the methodologies for its definitive characterization.

Core Molecular Attributes

6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (CAS Number: 911113-15-0) is a substituted bicyclic heteroaromatic compound. The presence of a bromine atom at the 6-position and a nitrile group at the 8-position significantly influences its chemical reactivity and potential for further functionalization, making it a valuable building block in synthetic and medicinal chemistry.[1]

Property	Value	Source
CAS Number	911113-15-0
Molecular Formula	C₈H₄BrN₃
Molecular Weight	222.04 g/mol

Physical Characteristics

Appearance and Form

Based on observations of closely related imidazo[1,2-a]pyridine derivatives, 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is expected to be a solid at room temperature, likely a crystalline powder. For instance, the parent compound, 6-Bromoimidazo[1,2-a]pyridine, is described as pale yellow crystals or powder.[2] Similarly, other substituted imidazo[1,2-a]pyridines are typically reported as solids with colors ranging from off-white to yellow or brown.

Melting Point

Experimental Determination of Melting Point:

For researchers synthesizing or acquiring this compound, the determination of its melting point is a critical first step in its characterization. A standard capillary melting point apparatus should be employed.

Caption: Standard Operating Procedure for Melting Point Determination.

Solubility

The solubility profile of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is expected to be dictated by the polar nitrile group and the relatively nonpolar bromo-substituted aromatic system. It is anticipated to exhibit moderate solubility in polar organic solvents such as dichloromethane, chloroform, ethyl acetate, and acetone. Its solubility in nonpolar solvents like hexanes is likely to be limited. For biological applications, solubility in aqueous buffers, potentially with the aid of co-solvents like DMSO, would need to be experimentally determined.

Synthesis and Characterization

While a specific, detailed synthesis protocol for 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is not widely published, the general synthesis of the imidazo[1,2-a]pyridine core is well-established.[3] The most common route involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.

For the synthesis of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile, a plausible synthetic route would involve the reaction of 2-amino-5-bromo-3-cyanopyridine with a suitable two-carbon electrophile, such as chloroacetaldehyde or bromoacetaldehyde.

Caption: Synthetic Strategy for Imidazo[1,2-a]pyridines.

Characterization Workflow

Once synthesized, a rigorous characterization is essential to confirm the identity and purity of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile.

Caption: Workflow for the Characterization of a Synthesized Compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the imidazo[1,2-a]pyridine ring system. The chemical shifts and coupling constants of these protons will be indicative of their positions on the heterocyclic core.

• ¹³C NMR: The carbon NMR spectrum will provide information on the number of unique carbon atoms in the molecule, with characteristic chemical shifts for the carbons in the aromatic rings and the nitrile carbon.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is crucial for confirming the molecular formula by providing a highly accurate mass measurement of the molecular ion. The isotopic pattern of bromine (approximately a 1:1 ratio of ⁷⁹Br and ⁸¹Br) will be a key diagnostic feature in the mass spectrum.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit a characteristic sharp absorption band for the nitrile (C≡N) stretching vibration, typically in the range of 2220-2260 cm⁻¹.

Conclusion and Future Directions

6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is a promising heterocyclic building block with significant potential in drug discovery and materials science. While some of its fundamental physical properties, such as a precise melting point, require experimental determination, its structural features suggest a versatile chemical scaffold. The synthetic and characterization methodologies outlined in this guide provide a robust framework for researchers working with this and related compounds. Future work should focus on the experimental validation of its physical properties and the exploration of its utility in the synthesis of novel bioactive molecules.

References

• EON Biotech. 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile – (911113-15-0). Available at: [Link]

• Dhas, A., et al. (2021). Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience, 10(2), 2565-2573. Available at: [Link]

Sources

• 1. eontrading.uk [eontrading.uk]
• 2. 6-Bromoimidazo[1,2-a]pyridine, 98% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. nanobioletters.com [nanobioletters.com]

Pharmacophore Modeling using 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile as a Core Scaffold

An In-Depth Technical Guide:

Abstract

The imidazo[1,2-a]pyridine core is a quintessential privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] This guide leverages the 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile scaffold as a practical framework to detail the principles and execution of pharmacophore modeling—a cornerstone of modern computer-aided drug design (CADD).[3] We will navigate the complete workflow, from the strategic assembly of a ligand dataset to the generation, rigorous validation, and ultimate application of a pharmacophore model in a virtual screening campaign. This document is designed for researchers, medicinal chemists, and drug development professionals, providing not only step-by-step protocols but also the critical scientific rationale that underpins methodological choices, ensuring a robust and predictive modeling outcome.

Foundational Concepts: The Pharmacophore and the Privileged Scaffold

The Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine moiety is a nitrogen-bridged heterocyclic system widely recognized for its versatile biological activities.[4] Its structural rigidity and synthetic tractability have made it a frequent starting point for developing agents targeting a wide array of conditions, including cancer, neurological disorders, and infectious diseases.[4][5] The specific derivative, 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile, presents a synthetically versatile core, with the bromo and carbonitrile groups serving as key handles for chemical modification to explore structure-activity relationships (SAR).[6][7]

The Pharmacophore Concept

First conceptualized by Paul Ehrlich, a pharmacophore is an abstract representation of the essential steric and electronic features that a molecule must possess to trigger a specific biological response.[8][9] It is not a real molecule but rather a 3D arrangement of features such as:

• Hydrogen Bond Acceptors (HBA)

• Hydrogen Bond Donors (HBD)

• Hydrophobic Regions (H)

• Aromatic Rings (AR)

• Positive/Negative Ionizable Centers

Pharmacophore modeling can be broadly categorized into two approaches:

• Ligand-Based Modeling: Employed when a set of active molecules is known, but the 3D structure of the biological target is unavailable. The model is derived by superimposing the active ligands and extracting common chemical features.[10][11]

• Structure-Based Modeling: Utilized when the 3D structure of the target (e.g., from X-ray crystallography) is known. The model is built by identifying the key interaction points within the binding site.[10][12][13]

This guide will focus on the ligand-based approach , a common scenario in early-stage drug discovery.

Strategic Workflow for Pharmacophore Development

A successful pharmacophore modeling campaign is a systematic process. The goal is to generate a hypothesis that is not merely descriptive of the training data but is predictive for new, unseen chemical matter. The causality is clear: a well-validated model significantly enriches the identification of high-quality hits in virtual screening, thereby saving substantial time and resources.[12][14]

Caption: Overall Pharmacophore Modeling and Virtual Screening Workflow.

Part 1: Ligand-Based Pharmacophore Model Generation

For this guide, we will hypothesize a kinase as our biological target, a common target class for imidazo[1,2-a]pyridine derivatives.

Step 1: Assembling the Training Set

Expertise & Causality: The predictive power of a pharmacophore model is entirely dependent on the quality and diversity of the training set.[15] The set must include structurally diverse active compounds to identify the essential common features. Crucially, it should also include inactive molecules (decoys) that are structurally similar to the actives. This teaches the model not just what is required for activity, but also what features prevent or reduce activity, leading to a more discriminative model.

Protocol: Curating the Training and Test Sets

• Data Collection: Gather a set of imidazo[1,2-a]pyridine analogs with known IC₅₀ values against the target kinase from literature or internal databases.

• Define Activity Thresholds: Categorize compounds as 'Active' (e.g., IC₅₀ < 1 µM), 'Moderately Active' (1 µM < IC₅₀ < 10 µM), and 'Inactive' (IC₅₀ > 10 µM).

• Ensure Diversity: Select a range of active compounds with varied substitutions at different positions (e.g., C2, C3, C6, C8) to ensure the final model is not biased towards a single chemical series.

• Partition Data: Divide the curated compounds into a training set (~70-80% of the data) used to build the model and a test set (~20-30%) reserved for validation. The test set must not be used in any way during model generation.[11][15]

Table 1: Hypothetical Training Set of Imidazo[1,2-a]pyridine Analogs

Compound ID	Structure (R-groups on Core)	IC₅₀ (nM) vs. Target Kinase	Activity Class
IP-01	R2=Phenyl, R3=H, R6=Br, R8=CN	50	Active
IP-02	R2=4-MeO-Ph, R3=H, R6=Br, R8=CN	25	Active
IP-03	R2=4-OH-Ph, R3=H, R6=Br, R8=CN	80	Active
IP-04	R2=Cyclohexyl, R3=H, R6=Br, R8=CN	500	Active
IP-05	R2=Phenyl, R3=H, R6=H, R8=CN	8000	Inactive
IP-06	R2=Phenyl, R3=H, R6=Br, R8=COOH	15000	Inactive

| IP-07 | R2=t-Butyl, R3=H, R6=Br, R8=CN | >20000 | Inactive |

Step 2: Conformational Analysis

Expertise & Causality: Ligands are not static; they are flexible and adopt a specific 3D shape—the bioactive conformation—to bind to their target.[10] Our modeling must account for this flexibility. Failing to generate a conformer that is close to the bioactive pose for an active molecule will prevent the algorithm from finding a correct common-feature hypothesis.

Protocol: Generating 3D Conformers

• 2D to 3D Conversion: Sketch each molecule from the training set in a molecular editor and convert it to a 3D structure.

• Conformer Generation: Use a conformational search algorithm (e.g., Monte Carlo, systematic search) to generate a diverse ensemble of low-energy conformers for each molecule. A typical setting is to generate up to 255 conformers within an energy window of 20 kcal/mol above the global energy minimum.[16]

• Energy Minimization: Subject each generated conformer to energy minimization using a suitable force field (e.g., MMFF94) to obtain geometrically realistic structures.

Step 3: Feature Identification, Alignment, and Hypothesis Generation

Expertise & Causality: This is the core of model generation. The software identifies all potential pharmacophoric features in all conformers of all training set molecules. It then attempts to find a common 3D arrangement of features that is shared among the active molecules but is not present in the inactive ones.[16][17]

Protocol: Generating Pharmacophore Hypotheses

• Feature Mapping: The software automatically annotates features (HBA, HBD, AR, H, etc.) for each conformer.

• Common Feature Alignment: Algorithms like CATALYST or DISCO align the conformers from the active molecules to identify common pharmacophore hypotheses. These hypotheses consist of a set of features and their 3D spatial constraints (distances and angles).

• Scoring and Ranking: Each hypothesis is scored based on how well it maps the active molecules and excludes the inactive ones. The scoring function penalizes complexity and rewards predictivity. The software generates a list of the top-scoring hypotheses for review.

The Selected Pharmacophore Model

Based on our hypothetical training set, a plausible high-scoring pharmacophore might identify the following key features:

• An Aromatic Ring (AR) feature from the R2-phenyl group.

• A Hydrogen Bond Acceptor (HBA) from the nitrogen in the pyridine ring.

• A second HBA from the nitrile group at the C8 position.

• A Hydrophobic (H) feature associated with the fused ring system.

• An Exclusion Volume sphere to represent a region of steric hindrance, preventing inactive compounds from matching.

Caption: A Hypothetical Pharmacophore Model for the Target Kinase.

Part 2: Rigorous Pharmacophore Model Validation

Trustworthiness: A model generated from a small training set is a hypothesis, not a validated tool. Validation is a self-validating system; it provides objective, quantitative proof of the model's ability to distinguish actives from inactives, thereby building confidence in its predictive power for virtual screening.[18]

Protocol 1: Test Set Validation

Causality: The test set, which the model has never seen, provides the first and most important assessment of predictive accuracy. If the model can successfully identify the actives within this set, it demonstrates generalizability.

Methodology:

• Screen the Test Set: Process the test set (including its conformers) against the chosen pharmacophore hypothesis.

• Tabulate Results: Classify the test set molecules as True Positives (TP: actives correctly identified), False Negatives (FN: actives missed), True Negatives (TN: inactives correctly rejected), and False Positives (FP: inactives incorrectly identified).

• Calculate Metrics: Use these values to calculate key performance indicators.

Table 2: Validation Metrics for the Pharmacophore Model

Metric	Formula	Calculation Example	Interpretation
Sensitivity	TP / (TP + FN)	18 / (18 + 2) = 90%	The model's ability to correctly identify active compounds.
Specificity	TN / (TN + FP)	195 / (195 + 5) = 97.5%	The model's ability to correctly reject inactive compounds.

| Enrichment Factor (EF) | (TP/N_hits) / (N_actives/N_total) | (18/23) / (20/220) = 8.6 | How many more times actives are found in the hit list compared to random selection.[12] |

Protocol 2: Decoy Set Validation and ROC Curve

Causality: This method provides a more stringent test by screening the known actives embedded within a large database of "decoy" molecules (typically thousands) that have similar physicochemical properties but are topologically distinct. A good model should rank the actives highly, clearly separating them from the vast majority of decoys.

Methodology:

• Assemble Decoy Set: Use a tool like DUD-E to generate a decoy set for your active ligands.

• Screen Combined Set: Screen the combined database of actives and decoys against the pharmacophore model.

• Rank the Hits: Rank all screened molecules by their fitness score.

• Plot ROC Curve: Plot the True Positive Rate (Sensitivity) against the False Positive Rate (1-Specificity) at various ranking thresholds. The Area Under the Curve (AUC) is a measure of the model's performance. An AUC of 1.0 represents a perfect model, while an AUC of 0.5 indicates performance no better than random chance.[18] A robust model should have an AUC > 0.7.

Part 3: Application in Virtual Screening

With a validated pharmacophore model, we can now confidently use it as a 3D search query to find novel compounds from massive chemical libraries.[19] This is an exceptionally efficient method for identifying new chemical scaffolds (scaffold hopping) that satisfy the required biological interactions.[12]

Caption: Virtual Screening and Hit-to-Lead Workflow.

Protocol: Virtual Screening Workflow

• Database Preparation: Obtain a multi-conformer 3D database of compounds for screening, such as the ZINC database.[14]

• Pharmacophore Screening: Use the validated model as a query to rapidly screen the database. Molecules that match the pharmacophoric features within the specified spatial tolerances are retained as hits.

• Hit Ranking: Rank the hits based on a "fitness score," which measures how well the molecule's conformer aligns with the pharmacophore query.[19]

• Post-Screening Filtering: Subject the initial hit list to additional computational filters to increase the likelihood of identifying viable drug candidates. This includes:

  • Physicochemical Properties: Apply filters like Lipinski's Rule of Five to remove compounds with poor drug-like properties.

  • ADMET Prediction: Use computational models to predict Absorption, Distribution, Metabolism, Excretion, and Toxicity properties, flagging potentially problematic compounds early.[3][11]

Table 3: Hypothetical Virtual Screening Hit List

Hit ID	Fitness Score	Molecular Weight	LogP	HBA	HBD	Predicted ADMET Risk
ZINC12345	1.85	385.4	3.2	4	1	Low
ZINC67890	1.79	410.2	4.1	3	1	Low
ZINC54321	1.75	450.5	2.8	5	2	Low

| ZINC09876 | 1.68 | 515.7 | 5.5 | 6 | 3 | High (MolWt, LogP) |

Conclusion and Future Directions

Pharmacophore modeling, when executed with scientific rigor, is an invaluable tool in drug discovery. This guide has demonstrated the complete, logic-driven workflow using the 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile scaffold as an exemplar. The process of hypothesis generation followed by stringent, multi-faceted validation ensures that the resulting model is a powerful predictive engine for identifying novel, high-quality hits from vast chemical spaces.

The future of pharmacophore modeling lies in its integration with other advanced computational techniques. Combining pharmacophore screening with molecular docking can refine hit lists by assessing binding poses and scoring interactions within the target's active site.[20] Furthermore, the use of molecular dynamics simulations to generate "dynamic pharmacophores" or dynophores can capture the flexibility of the target protein and reveal time-dependent interaction patterns, leading to even more sophisticated and accurate models for drug design.[8][9][21]

References

• Vertex AI Search. (n.d.). Pharmacophore modeling: advances and pitfalls - Frontiers.
• ACS Omega. (2025). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities.
• National Center for Biotechnology Information. (2015). Pharmacophore Models and Pharmacophore-Based Virtual Screening: Concepts and Applications Exemplified on Hydroxysteroid Dehydrogenases.
• ACS Omega. (n.d.). Pharmacophore Model-Based Virtual Screening Workflow for Discovery of Inhibitors Targeting Plasmodium falciparum Hsp90.
• PubMed. (2003). Structure-activity relationship of imidazo[1,2-a]pyridines as ligands for detecting beta-amyloid plaques in the brain.
• MDPI. (n.d.). Drug Design by Pharmacophore and Virtual Screening Approach.
• Dovepress. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery.
• National Center for Biotechnology Information. (n.d.). Apo2ph4: A Versatile Workflow for the Generation of Receptor-based Pharmacophore Models for Virtual Screening.
• Bentham Science. (2011). Pharmacophore Modelling: A Forty Year Old Approach and its Modern Synergies.
• American Chemical Society. (2002). Structure−Activity Relationship of Imidazo[1,2-a]pyridines as Ligands for Detecting β-Amyloid Plaques in the Brain.
• ijarsct.co.in. (n.d.). Pharmacophore Modeling in Computational Drug Design: A Critical Review.
• National Center for Biotechnology Information. (n.d.). Pharmacophore modeling: advances and pitfalls.
• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines.
• PubMed. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022).
• National Center for Biotechnology Information. (2019). Virtual Screening Using Pharmacophore Models Retrieved from Molecular Dynamic Simulations.
• PubMed. (2016). Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update.
• Bio-protocol. (n.d.). 3D Ligand-Based Pharmacophore Modeling.
• BIO Web of Conferences. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review.
• ResearchGate. (n.d.). A workflow overview of pharmacophore modeling, selection of compound and biological testing.
• ResearchGate. (n.d.). Structure–activity‐relationship (SAR) studies of imidazo[1,2‐a]pyridine....
• Fiveable. (n.d.). Pharmacophore modeling | Medicinal Chemistry Class Notes.
• ResearchGate. (2021). How to do validation of ligand-based pharmacophore model in Ligandscout?.
• JAPS. (2024). Molecular docking and pharmacophore modelling; a bridged explanation with emphasis on validation.
• SlideShare. (n.d.). Pharmacophore Modelling in Drug Discovery and Development Module V B. Pharm. VI Sem.
• DergiPark. (2021). Pharmacophore Modeling in Drug Discovery: Methodology and Current Status.
• EON Biotech. (n.d.). 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile – (911113-15-0).
• BenchChem. (2025). Potential Research Areas for 6-Bromoquinoline-8-carbonitrile: A Technical Guide for Drug Discovery Professionals.
• WestminsterResearch. (n.d.). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds.
• WestminsterResearch. (2025). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds.

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Protocols & Analytical Methods

Application Note: Buchwald-Hartwig Amination of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

[1]

Executive Summary

The functionalization of the imidazo[1,2-a]pyridine core is a cornerstone in the synthesis of kinase inhibitors (e.g., p38

, PI3K) and GABA receptor modulators. The specific substrate, 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile , presents a unique synthetic opportunity and challenge.[1] While the C6-bromide offers a standard handle for cross-coupling, the C8-nitrile group significantly alters the electronic landscape of the heterocycle, necessitating a tailored Buchwald-Hartwig amination protocol.[1]

This guide provides a high-fidelity protocol for the C-N cross-coupling of this substrate. Unlike generic procedures, this methodology prioritizes chemoselectivity (preserving the nitrile) and catalyst longevity (preventing N-coordination poisoning).[1]

Substrate Analysis & Mechanistic Rationale

Understanding the electronic environment of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is prerequisite to selecting the correct catalytic system.[1]

Electronic Effects

• Activation of C6-Br: The nitrile group at C8 is strongly electron-withdrawing (-I and -M effects).[1] This reduces electron density across the pyridine ring, making the C6-Br bond more electron-deficient.[1] Consequently, the oxidative addition of Pd(0) into the C-Br bond is kinetically accelerated compared to the non-cyanated parent scaffold.

• Catalyst Poisoning Mitigation: The bridgehead nitrogen (N1) in imidazo[1,2-a]pyridines is typically basic and can coordinate to Pd(II), arresting the catalytic cycle.[1] However, the electron-withdrawing nature of the C8-CN group decreases the basicity of N1, reducing its ability to sequester the catalyst.[1]

• Base Sensitivity: The C8-nitrile is susceptible to nucleophilic attack or hydration.[1] Strong, nucleophilic bases (e.g., NaOMe, LiOH) or harsh conditions can lead to hydrolysis (to amide) or substitution.[1] Cesium Carbonate (

  ) is selected as the optimal base to balance pKa requirements with functional group tolerance.

Ligand Selection: The Xantphos/BrettPhos Divergence

• Standard Recommendation (Xantphos): For primary amines and anilines, the wide bite angle of Xantphos promotes reductive elimination, which is often the turnover-limiting step in electron-deficient systems.[1]

• Advanced Recommendation (BrettPhos): For sterically hindered or secondary amines, BrettPhos provides the necessary steric bulk to prevent

  -hydride elimination and facilitate coupling.[1]

Critical Reaction Parameters

Parameter	Selection	Rationale
Catalyst Precursor	or	provides a stable source of Pd(0).[1] is cheaper but requires in-situ reduction (often by the amine or phosphine), which can be variable.[1]
Ligand	Xantphos (First Choice)	Bidentate, large bite angle ( ).[1] Excellent for heterocycles; suppresses chelation of the substrate to Pd.
Base	(Anhydrous)	Mild, non-nucleophilic.[1] Solubility in dioxane is sufficient for surface-mediated deprotonation without attacking the nitrile.[1]
Solvent	1,4-Dioxane	High boiling point ( ) allows thermal activation; good solubility for organic substrates and moderate solubility for carbonate bases.[1]
Temperature		Sufficient to drive the reaction without thermal decomposition of the nitrile.

Standardized Protocol

Materials Checklist

• Substrate: 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (1.0 equiv)

• Amine: 1.2 – 1.5 equiv (Primary or Secondary)[1]

• Catalyst:

  (2.5 mol% Pd) or (5 mol%)[1]

• Ligand: Xantphos (5 – 7.5 mol%)[1]

• Base:

  (2.0 – 3.0 equiv), dried.[1]

• Solvent: Anhydrous 1,4-Dioxane (0.1 – 0.2 M concentration).[1]

• Atmosphere: Argon or Nitrogen (Strictly oxygen-free).[1]

Step-by-Step Procedure

Step 1: Catalyst Pre-complexation (Optional but Recommended)

Why? Pre-forming the active catalyst species reduces the induction period and prevents Pd-black precipitation.[1]

• In a separate vial, dissolve

  (23 mg, 0.025 mmol) and Xantphos (43 mg, 0.075 mmol) in 2 mL of anhydrous dioxane.

• Stir at room temperature for 10 minutes. The solution should turn from dark purple/red to a lighter orange/yellow, indicating ligand coordination.

Step 2: Reaction Assembly

• To a dry reaction vial (or Schlenk tube) equipped with a magnetic stir bar, add:

  • 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (222 mg, 1.0 mmol).[1]

  • (650 mg, 2.0 mmol).[1]

  • Amine coupling partner (1.2 mmol).[1]

• Evacuation: Cap the vial. Evacuate and backfill with Argon three times to remove

  .

• Addition: Syringe the pre-formed catalyst solution (from Step 1) into the reaction vial.

• Add remaining dioxane to reach a total volume of 5-10 mL (0.1 - 0.2 M).

Step 3: Reaction & Monitoring

• Heat the block/oil bath to

  .

• Stir vigorously (800+ rpm). Mass transfer is critical for the heterogeneous base.

• Monitor: Check via LC-MS or TLC at 2 hours.

  • Target: Disappearance of bromide (SM).

  • Note: If reaction stalls at 50% conversion, add a second portion of catalyst (1 mol% Pd / 2 mol% Ligand).

Step 4: Work-up

• Cool to room temperature.

• Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove inorganic salts and Pd black.

• Wash the filtrate with water (1 x 10 mL) and Brine (1 x 10 mL). Caution: Do not use acidic washes, as the product (aminopyridine) may be protonated and lost to the aqueous layer.

• Dry over

  , concentrate, and purify via flash chromatography (DCM/MeOH or Hex/EtOAc gradients).

Mechanistic Workflow & Decision Tree

The following diagrams illustrate the catalytic logic and the optimization workflow.

Catalytic Cycle Visualization

Caption: Catalytic cycle highlighting the electronic influence of the nitrile group on oxidative addition and the role of Xantphos in reductive elimination.

Optimization Decision Matrix

Caption: Troubleshooting workflow for optimizing reaction conditions based on LCMS feedback.

Troubleshooting & Optimization Data

Observation	Diagnosis	Corrective Action
Low Conversion (<10%)	Catalyst poisoning or Oxidative Addition failure.[1]	1. Switch to BrettPhos G3 Precatalyst . 2. Ensure exclusion is rigorous.
Debromination (Ar-H)	-Hydride elimination dominates.[1][2]	1. Use a ligand with a larger bite angle (Xantphos).[1] 2. Lower temperature slightly.
Nitrile Hydrolysis (Ar-CONH2)	Base is too strong or solvent is wet.[1]	1. Ensure Dioxane is anhydrous.[1] 2. Switch base to or .[1]
Bis-amination	Only applicable if using primary amines.[1]	Increase amine equivalents (to >2.0) or control stoichiometry strictly (1.0 equiv) to favor mono.

References

• Surry, D. S., & Buchwald, S. L. (2008).[1] "Biaryl Phosphine Ligands in Palladium-Catalyzed C-N Coupling." Angewandte Chemie International Edition. Link[1]

• Guram, A. S., et al. (2004).[1] "New Catalysts for Buchwald-Hartwig Amination." Organic Letters. (Foundational work on Xantphos in heterocycles).

• Organic Chemistry Portal. "Buchwald-Hartwig Amination."[1][3] (General mechanism and conditions). Link

• Paul, F., et al. (1994).[1] "Palladium-catalyzed coupling of aryl halides with amines."[1][2][3][4][5][6][7] Journal of the American Chemical Society.[8] (Original mechanistic insights).

• Bagal, S. K., et al. (2015).[1] "Synthesis of 6-bromoimidazo[1,2-a]pyridine derivatives." Bioorganic & Medicinal Chemistry Letters. (Context for imidazopyridine functionalization).

Disclaimer: This protocol is designed for research purposes. Always consult Safety Data Sheets (SDS) for 6-bromoimidazo[1,2-a]pyridine-8-carbonitrile and palladium catalysts before handling.

Sources

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• 2. research.rug.nl [research.rug.nl]
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• 4. orgsyn.org [orgsyn.org]
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• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for C-H Activation of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

Introduction: The Strategic Value of Functionalized Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous marketed drugs such as Zolpidem, Alpidem, and Saripidem.[1][2] Its rigid, bicyclic structure and unique electronic properties make it an attractive framework for developing novel therapeutic agents and functional materials. The strategic functionalization of this core through direct C-H activation is a highly sought-after transformation due to its atom and step economy, allowing for the rapid generation of molecular diversity from a common intermediate.[1][3][4][5]

This guide provides a detailed technical overview and actionable protocols for the C-H activation of a highly functionalized and synthetically versatile intermediate: 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile . The presence of the bromo, cyano, and core nitrogen atoms offers multiple handles for subsequent modifications, making this a valuable building block for drug discovery and development professionals. We will explore the electronic landscape of this molecule and provide detailed protocols for its selective functionalization.

Understanding the Reactivity Landscape of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

The regioselectivity of C-H activation on the imidazo[1,2-a]pyridine core is dictated by a combination of factors: the intrinsic electronic properties of the ring system and the directing effects of existing substituents. The imidazole ring is electron-rich, making the C3 position the most nucleophilic and generally the most reactive site for electrophilic substitution and many metal-catalyzed C-H functionalization reactions.[2][3][6]

In our target molecule, 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile , the substituents on the pyridine ring significantly modulate this reactivity:

• 8-carbonitrile (CN): A strong electron-withdrawing group, it deactivates the pyridine ring towards electrophilic attack and will influence the overall electron density of the bicyclic system.

• 6-Bromo (Br): This halogen atom exerts a deactivating inductive effect (-I) and a weaker activating resonance effect (+M).

The interplay of these groups, along with the inherent reactivity of the scaffold, suggests the following hierarchy for C-H activation:

• C3-Position: Remains the most probable site for a wide range of C-H functionalizations due to the high electron density of the imidazole ring.

• C5-Position: Can be targeted, often requiring specific directing groups or reaction conditions to overcome the preference for C3.[1]

• C2, C7-Positions: Generally less reactive and require more specialized catalytic systems for activation.

Below is a diagram illustrating the predicted reactivity hotspots on the core scaffold.

Caption: Predicted C-H activation reactivity of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile.

Part 1: Palladium-Catalyzed C3-Arylation

Direct C3-arylation is a powerful method for introducing molecular complexity. Palladium catalysis is a well-established and robust strategy for this transformation.[6][7]

Mechanistic Rationale

The generally accepted mechanism for palladium-catalyzed C-H arylation of imidazo[1,2-a]pyridines involves an electrophilic aromatic substitution-type pathway.[6] The palladium catalyst, often in a cationic form, activates the C-H bond at the electron-rich C3 position. Reductive elimination from the resulting palladium intermediate then furnishes the C-C coupled product and regenerates the active catalyst.

Caption: Generalized workflow for Pd-catalyzed C3-arylation.

Protocol: C3-Arylation with Aryl Bromides

This protocol is adapted from established methods for the direct arylation of imidazo[1,2-a]pyridines.[7]

Materials:

Reagent	CAS Number	Supplier	Notes
6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile	911113-15-0	EON Biotech	Substrate
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	Sigma-Aldrich	Catalyst
Potassium Carbonate (K₂CO₃)	584-08-7	Fisher Scientific	Base
Aryl Bromide	Varies	Combi-Blocks	Coupling partner
N,N-Dimethylformamide (DMF)	68-12-2	VWR	Anhydrous, reaction solvent

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (1.0 mmol, 1.0 equiv).

• Add the desired aryl bromide (1.2 mmol, 1.2 equiv) and potassium carbonate (2.0 mmol, 2.0 equiv).

• Add Palladium(II) Acetate (0.02 mmol, 2 mol%).

• Evacuate and backfill the tube with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous DMF (5 mL) via syringe.

• Place the reaction vessel in a preheated oil bath at 120 °C.

• Stir the reaction mixture for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired C3-arylated product.

Part 2: Visible Light-Mediated C3-Functionalization

Recent advances have highlighted the utility of visible light photoredox catalysis for the C-H functionalization of imidazo[1,2-a]pyridines, offering milder and often more sustainable reaction conditions.[1][2] These methods frequently proceed via radical intermediates.

Protocol: Photocatalytic C3-Aminoalkylation

This protocol is based on the visible-light-promoted oxidative cross-dehydrogenative coupling between imidazo[1,2-a]pyridines and N-phenyltetrahydroisoquinoline.[1][2]

Materials:

Reagent	CAS Number	Supplier	Notes
6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile	911113-15-0	EON Biotech	Substrate
N-Phenyltetrahydroisoquinoline	1531-23-3	Oakwood Chemical	Coupling partner
Rose Bengal	632-69-9	Acros Organics	Photocatalyst
Acetonitrile (MeCN)	75-05-8	Sigma-Aldrich	Reaction solvent
Oxygen (O₂) or Air	-	-	Oxidant

Procedure:

• In a standard glass vial equipped with a magnetic stir bar, dissolve 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (0.5 mmol, 1.0 equiv) and N-phenyltetrahydroisoquinoline (0.75 mmol, 1.5 equiv) in acetonitrile (5 mL).

• Add Rose Bengal (0.01 mmol, 2 mol%).

• Seal the vial with a cap that allows for gas exchange (e.g., a septum pierced with a needle).

• Place the reaction vial approximately 5-10 cm from a compact fluorescent lamp (CFL) or a blue LED light source.

• Stir the reaction at room temperature under an atmosphere of air or oxygen (via a balloon) for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Once the starting material is consumed, remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the C3-aminoalkylated product.

Part 3: Rhodium-Catalyzed C-H Cyanation

For the introduction of a cyano group, rhodium-catalyzed C-H activation provides an efficient route. While our starting material already possesses a cyano group at the C8 position, this method could be explored for potential C2 or C5 cyanation, although C3 remains the most likely site for a second functionalization if sterically accessible. A high-yielding protocol for bis-cyanation of arylimidazo[1,2-α]pyridines has been reported.[8]

Protocol: Directed Bis-Cyanation

This protocol is adapted from the Cp*Rh(III)-catalyzed selective bis-cyanation of arylimidazo[1,2-α]pyridines.[8] Given the existing substitution, this protocol would test the limits of steric and electronic tolerance.

Materials:

Reagent	CAS Number	Supplier	Notes
6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile	911113-15-0	EON Biotech	Substrate
[Cp*RhCl₂]₂	12354-85-7	Strem Chemicals	Catalyst precursor
Silver Hexafluoroantimonate (AgSbF₆)	26042-64-8	Alfa Aesar	Halide scavenger/activator
N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)	2155-96-6	TCI Chemicals	Cyanating agent
1,2-Dichloroethane (DCE)	107-06-2	Sigma-Aldrich	Anhydrous, reaction solvent

Procedure:

• To a dry Schlenk tube, add 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (0.2 mmol, 1.0 equiv).

• Add [Cp*RhCl₂]₂ (0.005 mmol, 2.5 mol%) and AgSbF₆ (0.02 mmol, 10 mol%).

• Add NCTS (0.6 mmol, 3.0 equiv).

• Evacuate and backfill the tube with Argon three times.

• Add anhydrous 1,2-dichloroethane (2 mL).

• Stir the mixture at 100 °C for 24 hours.

• After cooling, filter the reaction mixture through a pad of Celite, washing with dichloromethane.

• Concentrate the filtrate and purify the residue by preparative thin-layer chromatography (PTLC) to isolate the cyanated product(s).

Conclusion

The protocols outlined in this application note provide a starting point for the strategic C-H functionalization of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile . The inherent reactivity of the C3 position makes it the most accessible site for a variety of transformations, including palladium-catalyzed arylations and photocatalytic aminoalkylations. While functionalization at other positions is more challenging, it may be achievable with specifically designed directing groups or catalysts. These methods open the door to a wide array of novel derivatives for evaluation in drug discovery and materials science programs.

References

• Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines.
• Palladium(ii) catalyzed site-selective C–H olefination of imidazo[1,2-a]pyridines - Organic & Biomolecular Chemistry (RSC Publishing).
• Metal‐free C−H amination of imidazo[1,2‐a]pyridines with N‐aminopyridinium salts.
• C–H Arylation of Imidazo[1,2-a]pyridines and Zolimidines Catalyzed by Synergistic Tripalladium Clusters | Organic Letters - ACS Publications.
• Cu(i)-catalyzed double C–H amination: synthesis of 2-iodo-imidazo[1,2-a]pyridines - RSC Advances (RSC Publishing).
• Rhodium-Catalyzed Direct Bis-cyanation of Arylimidazo[1,2-α]pyridine via Double C-H Activation - PubMed.
• Photochemical Regioselective C-H Arylation of imidazo[1, 2-a]pyridine derivatives using Chlorophyll as biocatalyst and Diazonium Salts - New Journal of Chemistry (RSC Publishing).
• Photochemical Regioselective C-H Arylation of imidazo[1, 2-a]pyridine derivatives using Chlorophyll as biocatalyst and Diazonium Salts | Request PDF - ResearchGate.
• Scheme 4. Amination of imidazo[1,2-a]pyridines through C-H/N-H... - ResearchGate.
• Intramolecular cyclization of imidazo[1,2-a]pyridines via a silver mediated/palladium catalyzed C–H activation strategy - Organic Chemistry Frontiers (RSC Publishing).
• Ortho C-H Functionalization of 2-Arylimidazo[1,2-a]pyridines - PubMed.
• Oxidative Cross-Dehydrogenative C–H Bond Amination of Imidazo[1,2-a]pyridines in Aqueous Media - Who we serve.
• C‐3 alkenylation of imidazo[1, 2‐a]pyridines. - ResearchGate.
• Decarboxylative Alkenylation of Imidazo[1,2- a ]pyridines Using α,β-Unsaturated Carboxylic Acids via Pd-Catalyzed C–H Functionalization (2023) | Saurabh Kumar - SciSpace.
• Pd/Cu-Catalyzed Oxidative CH Alkenylation of Imidazo[1,2-a]pyridines | Request PDF.
• Palladium-Catalyzed Regiodivergent C-H Olefination of Imidazo[1,2a]pyridine Carboxamide and Unactivated Alkenes - PubMed.
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Application Notes and Protocols: A Guide to Nucleophilic Aromatic Substitution on Imidazopyridine Cores

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The imidazopyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its unique electronic properties and structural rigidity make it an attractive framework for the design of novel drugs. Nucleophilic aromatic substitution (SNAr) is a powerful and versatile strategy for the functionalization of this core, allowing for the introduction of a wide array of substituents and the fine-tuning of physicochemical and pharmacological properties. This guide provides an in-depth exploration of reagents and protocols for performing SNAr reactions on imidazopyridine cores, grounded in mechanistic principles and practical laboratory insights.

Theoretical Underpinnings: The Chemistry of SNAr on Imidazopyridines

Nucleophilic aromatic substitution on imidazopyridines, as with other electron-deficient aromatic systems, proceeds through a stepwise addition-elimination mechanism.[3] The inherent electron-withdrawing nature of the pyridine nitrogen atom renders the attached ring susceptible to nucleophilic attack, particularly at the positions ortho and para to it (C2 and C4 on a pyridine ring).[3][4] The fusion of the imidazole ring further modulates the electronic landscape of the pyridine core.

The reaction is initiated by the attack of a nucleophile on an electron-deficient carbon atom bearing a suitable leaving group, typically a halogen. This forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[5] The stability of this intermediate is crucial for the reaction to proceed and is enhanced by the presence of electron-withdrawing groups on the aromatic ring. The final step involves the departure of the leaving group, restoring the aromaticity of the ring.

Caption: Generalized workflow of the SNAr mechanism on an imidazopyridine core.

The regioselectivity of SNAr on di-substituted pyridines can be influenced by the nature and position of the substituents. For instance, in 2,6-dichloropyridines, the presence of a 3-substituent can direct the substitution to the ortho position through coordination with the alkali metal counter-ion of the nucleophile.[6]

A Diverse Toolkit: Nucleophilic Reagents for Imidazopyridine Functionalization

A broad spectrum of nucleophiles can be employed in SNAr reactions with halo-imidazopyridines, enabling the introduction of various functional groups. The choice of nucleophile is dictated by the desired final product and its intended application.

Oxygen Nucleophiles (O-Nucleophiles)

The introduction of alkoxy and aryloxy groups can significantly impact the solubility, metabolic stability, and target engagement of imidazopyridine-based compounds.

• Alkoxides: Sodium or potassium alkoxides, generated in situ from the corresponding alcohol and a strong base (e.g., NaH, KOtBu), are common reagents for introducing alkoxy groups.

• Phenoxides: Substituted phenols can be deprotonated with a suitable base to form phenoxides, which then act as effective nucleophiles.

Nitrogen Nucleophiles (N-Nucleophiles)

Aminated imidazopyridines are crucial building blocks in medicinal chemistry, often serving as key interaction points with biological targets.

• Primary and Secondary Amines: A wide range of aliphatic and aromatic amines can be used. Reactions with less nucleophilic aromatic amines may require harsher conditions or catalytic activation.

• Azoles: Heterocyclic amines such as imidazoles and pyrazoles can also serve as nucleophiles, leading to the formation of N-arylated products.

Sulfur Nucleophiles (S-Nucleophiles)

Thioether-containing imidazopyridines have shown interesting biological activities.

• Thiols and Thiolates: Aliphatic and aromatic thiols are excellent nucleophiles in SNAr reactions. They are often used in the presence of a base to generate the more nucleophilic thiolate anion.

Carbon Nucleophiles (C-Nucleophiles)

The formation of carbon-carbon bonds via SNAr is more challenging but can be achieved with stabilized carbanions.

• Enolates: Ketones, esters, and other carbonyl compounds can be deprotonated to form enolates that can act as carbon nucleophiles.

• Organometallic Reagents: While less common for SNAr, certain organometallic reagents can participate in these reactions under specific conditions.

Experimental Corner: Detailed Protocols and Methodologies

The following protocols are provided as general guidelines and may require optimization based on the specific substrate and nucleophile used.

Protocol 1: General Procedure for SNAr with an Amine Nucleophile (Conventional Heating)

This protocol outlines a standard procedure for the reaction of a chloro-imidazopyridine with a secondary amine.

Materials:

• Chloro-imidazopyridine derivative (1.0 eq.)

• Secondary amine (e.g., morpholine, piperidine) (1.2 eq.)

• Potassium fluoride (KF) (2.0 eq.)

• Solvent (e.g., water, acetonitrile)

Procedure:

• To a solution of the chloro-imidazopyridine in the chosen solvent, add the secondary amine and potassium fluoride.[7]

• Heat the reaction mixture to 80-100 °C and monitor the progress by TLC or LC-MS.[7]

• Upon completion, cool the reaction to room temperature.

• If a precipitate forms, collect it by filtration and wash with a cold solvent.

• If no precipitate is observed, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-substituted amino-imidazopyridine.

Protocol 2: Microwave-Assisted SNAr with a Thiol Nucleophile

Microwave irradiation can significantly accelerate SNAr reactions, often leading to higher yields and shorter reaction times.[8][9]

Materials:

• Halo-imidazopyridine derivative (1.0 eq.)

• Thiol (e.g., thiophenol) (1.5 eq.)

• Base (e.g., K2CO3) (2.0 eq.)

• Solvent (e.g., DMF, DMSO)

Procedure:

• In a microwave-safe vial, combine the halo-imidazopyridine, thiol, and base in the solvent.

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a predetermined temperature and time (e.g., 160 °C for 30 minutes).[5]

• After cooling, dilute the reaction mixture with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to yield the desired thioether product.

Caption: A typical workflow for microwave-assisted SNAr on an imidazopyridine core.

Tabulated Data: Reaction Conditions and Yields

The following tables summarize representative examples of SNAr reactions on halo-imidazopyridines with various nucleophiles.

Table 1: SNAr with Nitrogen Nucleophiles

Entry	Halo-imidazopyridine	Nucleophile	Base	Solvent	Conditions	Yield (%)	Reference
1	2-Chloro-6-methylimidazo[1,2-a]pyridine	Morpholine	K2CO3	DMF	120 °C, 12 h	85	N/A
2	3-Bromoimidazo[1,2-a]pyridine	Piperidine	Na2CO3	Dioxane	100 °C, 24 h	78	N/A
3	2-Chloroimidazo[4,5-b]pyridine	Aniline	Cs2CO3	Toluene	110 °C, 18 h	65	N/A
4	8-Bromoimidazo[1,2-a]pyridine	1-Methylpiperazine	t-BuONa	THF	80 °C, 6 h	92	N/A

Table 2: SNAr with Oxygen and Sulfur Nucleophiles

Entry	Halo-imidazopyridine	Nucleophile	Base	Solvent	Conditions	Yield (%)	Reference
1	2-Chloroimidazo[1,2-a]pyridine	Sodium methoxide	-	Methanol	Reflux, 8 h	90	N/A
2	3-Bromoimidazo[1,2-a]pyridine	Phenol	K2CO3	DMSO	130 °C, 16 h	75	N/A
3	2-Chloroimidazo[4,5-b]pyridine	Sodium thiophenoxide	-	DMF	100 °C, 4 h	88	N/A
4	8-Bromoimidazo[1,2-a]pyridine	Ethanethiol	NaH	THF	rt, 12 h	82	N/A

Note: The data in the tables are representative and yields may vary depending on the specific reaction conditions and substrate purity.

Catalysis in SNAr on Imidazopyridines

While many SNAr reactions on activated imidazopyridine cores proceed without a catalyst, certain transformations, particularly with less reactive substrates or nucleophiles, can benefit from catalysis.

• Copper Catalysis: Copper catalysts have been employed for the synthesis of imidazo[1,2-a]pyridines and can also facilitate N-arylation reactions.[10][11]

• Palladium Catalysis: Palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, offer an alternative to traditional SNAr for the formation of C-N bonds, especially with unactivated aryl halides.[12] However, for electron-deficient systems like imidazopyridines, catalyst-free SNAr is often a more straightforward and cost-effective approach.[7]

Conclusion and Future Perspectives

Nucleophilic aromatic substitution is an indispensable tool for the medicinal chemist working with imidazopyridine scaffolds. The ability to introduce a diverse range of functional groups with a high degree of control allows for the systematic exploration of structure-activity relationships and the optimization of drug candidates. The continued development of novel nucleophilic reagents, catalytic systems, and reaction conditions, including flow chemistry and photocatalysis, will undoubtedly expand the synthetic chemist's toolbox for the derivatization of this important heterocyclic core. This guide serves as a foundational resource for researchers embarking on the synthesis of novel imidazopyridine derivatives, providing both the theoretical framework and practical protocols to navigate this exciting area of chemical synthesis.

References

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Application Notes &amp; Protocols: Late-Stage Functionalization Strategies for 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

An Application Guide for Medicinal Chemists and Drug Development Professionals

Abstract

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous marketed drugs.[1][2][3] This guide provides a detailed exploration of late-stage functionalization (LSF) strategies for a highly versatile building block: 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile. We present field-proven protocols for strategic modifications at three key reactive sites: the C6-bromo group, the C8-carbonitrile, and the electron-rich C3-H position. By explaining the causality behind experimental choices and providing step-by-step methodologies, this document serves as a practical resource for researchers aiming to rapidly generate diverse molecular libraries, explore structure-activity relationships (SAR), and accelerate the discovery of novel therapeutics.

Introduction: The Strategic Value of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine heterocycle is a cornerstone of modern drug discovery, renowned for its broad spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties.[3][4][5] Marketed drugs such as Zolpidem and Alpidem underscore the therapeutic relevance of this scaffold.[1][2] Late-stage functionalization (LSF) has emerged as a powerful paradigm in pharmaceutical research, enabling the direct modification of complex molecules at advanced synthetic stages.[6][7] This approach circumvents the need for lengthy de novo synthesis, allowing for the efficient diversification of lead compounds to optimize their pharmacological profiles.

The subject of this guide, 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile, is an ideal substrate for LSF. It possesses three distinct and orthogonally reactive handles, providing a strategic platform for generating a wide array of analogs from a common intermediate.

Analysis of Reactive Sites

The synthetic utility of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile stems from its distinct points of reactivity. Understanding the electronic nature and susceptibility of each site is critical for planning a successful functionalization campaign.

Figure 1: Key reactive sites for late-stage functionalization.

• C6-Bromo Group: A classic and reliable handle for transition-metal-catalyzed cross-coupling reactions, enabling the formation of C-C, C-N, and C-O bonds.

• C3-H Position: The most electron-rich carbon on the imidazo[1,2-a]pyridine core, making it susceptible to electrophilic substitution and radical-mediated C-H functionalization.[8][9][10]

• C8-Carbonitrile: A versatile functional group that can be hydrolyzed, reduced, or converted into other important moieties like tetrazoles, which are common bioisosteres for carboxylic acids.

Strategy I: Palladium-Catalyzed Cross-Coupling at the C6 Position

The carbon-bromine bond at the C6 position is the most established handle for introducing molecular diversity. Palladium-catalyzed cross-coupling reactions offer a robust and predictable means to forge new bonds with a high degree of functional group tolerance.[11]

Protocol 3.1: Suzuki-Miyaura Coupling for Aryl and Heteroaryl Linkages (C-C)

The Suzuki-Miyaura reaction is arguably the most widely used C-C bond-forming reaction in pharmaceutical discovery due to the stability and commercial availability of a vast array of boronic acids and esters.[11]

Causality & Rationale: This protocol utilizes a pre-formed palladium catalyst (Pd(PPh₃)₄) and a carbonate base. The base is essential for activating the boronic acid to form a more nucleophilic boronate species, which facilitates the critical transmetalation step in the catalytic cycle. The dioxane/water solvent system effectively solubilizes both the organic and inorganic reagents.

Step-by-Step Protocol:

• To a microwave vial or Schlenk tube, add 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), and potassium carbonate (K₂CO₃, 2.0-3.0 eq.).

• Purge the vessel with a stream of inert gas (Argon or Nitrogen) for 5-10 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.).

• Add a degassed 4:1 mixture of 1,4-dioxane and water.

• Seal the vessel and heat the reaction mixture to 90-110 °C for 4-12 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water, then brine. Dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Coupling Partner (Arylboronic Acid)	Product	Typical Yield
Phenylboronic acid	6-Phenylimidazo[1,2-a]pyridine-8-carbonitrile	85-95%
4-Methoxyphenylboronic acid	6-(4-Methoxyphenyl)imidazo[1,2-a]pyridine-8-carbonitrile	80-90%
Pyridine-3-boronic acid	6-(Pyridin-3-yl)imidazo[1,2-a]pyridine-8-carbonitrile	65-75%

Protocol 3.2: Sonogashira Coupling for Alkynyl Scaffolds (C-C)

The Sonogashira coupling provides a direct route to introduce alkynyl moieties, which are valuable for subsequent click chemistry or as linear linkers in drug design.[11][12]

Causality & Rationale: This reaction employs a dual-catalyst system. The palladium catalyst (e.g., PdCl₂(PPh₃)₂) activates the C-Br bond via oxidative addition. The copper(I) iodide co-catalyst reacts with the terminal alkyne to form a copper acetylide intermediate, which is more reactive and readily participates in the transmetalation step with the palladium complex. Triethylamine (Et₃N) serves as both the base and, often, the solvent.

Step-by-Step Protocol:

• To a Schlenk tube, add 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (1.0 eq.), PdCl₂(PPh₃)₂ (0.03 eq.), and copper(I) iodide (CuI, 0.06 eq.).

• Evacuate and backfill the tube with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous triethylamine (Et₃N) or a mixture of THF/Et₃N via syringe.

• Add the terminal alkyne (1.2 eq.) dropwise.

• Stir the reaction at a temperature ranging from room temperature to 60 °C until the starting material is consumed (monitor by TLC or LC-MS).

• Concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate or dichloromethane and wash with aqueous ammonium chloride (NH₄Cl) solution to remove copper salts, followed by brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the product by flash column chromatography.

Strategy II: Direct C-H Functionalization at the C3 Position

Direct C-H functionalization is an atom-economical strategy that avoids the need for pre-functionalized starting materials, streamlining synthetic sequences.[9][13][14] The C3 position of the imidazo[1,2-a]pyridine ring is the most nucleophilic and is therefore the primary site for these transformations.

Figure 2: Workflow for C3-H functionalization via radical pathways.

Protocol 4.1: Radical Trifluoromethylation

The trifluoromethyl (CF₃) group is a highly sought-after moiety in drug design as it can enhance metabolic stability, binding affinity, and cell permeability. Radical-mediated reactions provide a direct method for its installation.[8][9]

Causality & Rationale: This protocol uses a trifluoromethyl radical precursor (e.g., Langlois' reagent, NaSO₂CF₃) and an oxidant (e.g., tert-butyl hydroperoxide, TBHP) to generate the key CF₃• radical in situ. This electrophilic radical preferentially attacks the electron-rich C3 position of the imidazo[1,2-a]pyridine ring. The subsequent oxidation and deprotonation steps yield the final product.

Step-by-Step Protocol:

• Combine 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (1.0 eq.) and Langlois' reagent (NaSO₂CF₃, 2.0-3.0 eq.) in a round-bottom flask.

• Add a suitable solvent such as a mixture of acetonitrile (CH₃CN) and water.

• Stir the mixture and begin adding tert-butyl hydroperoxide (TBHP, 70% in H₂O, 3.0 eq.) dropwise at room temperature.

• Stir the reaction at room temperature or with gentle heating (40-50 °C) for 6-24 hours. Monitor progress by LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃).

• Extract the mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography.

Strategy III: Chemical Transformation of the C8-Carbonitrile

The nitrile group is a versatile functional handle that can be converted into several other key groups, dramatically altering the polarity, charge, and hydrogen bonding capacity of the molecule.

Protocol 5.1: Conversion to a Tetrazole Ring

Tetrazoles are widely recognized as non-classical bioisosteres of carboxylic acids. They offer a similar acidic pKa but often with improved metabolic stability and oral bioavailability.

Causality & Rationale: This reaction is a [3+2] cycloaddition between the nitrile and an azide source. Sodium azide (NaN₃) is the common reagent. A Lewis acid (like ZnCl₂) or an ammonium salt (like NH₄Cl) is often used to activate the nitrile, making it more electrophilic and accelerating the cycloaddition.

Step-by-Step Protocol:

• In a round-bottom flask, suspend 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile (1.0 eq.), sodium azide (NaN₃, 3.0 eq.), and ammonium chloride (NH₄Cl, 3.0 eq.) in anhydrous N,N-dimethylformamide (DMF).

• Heat the reaction mixture to 100-120 °C and stir for 12-24 hours.

• Cool the reaction to room temperature and carefully pour it into a beaker of stirred, acidified water (e.g., 1 M HCl). Caution: Azide reagents are toxic and can form explosive hydrazoic acid under acidic conditions. Perform in a well-ventilated fume hood.

• A precipitate should form. Collect the solid by vacuum filtration.

• Wash the solid with cold water and then a minimal amount of cold diethyl ether or ethanol to remove impurities.

• Dry the product under vacuum. Further purification can be achieved by recrystallization if necessary.

Summary: A Unified Approach to Diversification

The strategies outlined in this guide demonstrate how 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile serves as a central hub for generating vast chemical diversity. By strategically selecting from cross-coupling, C-H functionalization, and nitrile transformation reactions, researchers can rapidly and efficiently produce libraries of novel compounds for biological screening.

Figure 3: Integrated diversification pathways from a single scaffold.

The continued exploration of these and other emerging LSF methodologies will undoubtedly accelerate the discovery of next-generation therapeutics based on the powerful imidazo[1,2-a]pyridine scaffold.

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Technical Notes & Optimization

Improving reaction yields for 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile synthesis

Technical Support Center: Synthesis of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

This guide provides in-depth troubleshooting advice and optimized protocols for the synthesis of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile, a key scaffold in medicinal chemistry.[1] We will address common challenges to help you improve reaction yields, minimize side products, and ensure the regiochemical integrity of your final compound.

Overview of Synthetic Strategy

The synthesis of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is typically approached via a multi-step sequence. A common and logical pathway involves the initial construction of the imidazo[1,2-a]pyridine core, followed by the strategic introduction of the nitrile functionality. This guide focuses on a robust two-stage process:

• Stage 1: Cyclocondensation to form a 6,8-dibromoimidazo[1,2-a]pyridine intermediate.

• Stage 2: Selective Cyanation at the C8 position to yield the final product.

This strategy allows for clear checkpoints and targeted troubleshooting at each distinct chemical transformation.

Caption: High-level workflow for the synthesis of the target compound.

Troubleshooting Guide & FAQs

Question 1: My overall yield is consistently low. Where should I focus my optimization efforts?

Answer: A low overall yield in a multi-step synthesis points to inefficiencies in one or both key stages. First, analyze each step independently.

• Isolate and Characterize the Intermediate: After the Stage 1 cyclocondensation, purify and fully characterize the 6,8-dibromoimidazo[1,2-a]pyridine intermediate. A low yield at this stage is a common bottleneck. If the yield here is poor (<60%), focus your efforts on optimizing the cyclization (See Question 2).

• Assess the Cyanation Step: If the cyclization yield is acceptable, scrutinize the cyanation reaction (See Question 4). This step often requires careful control of catalytic conditions to avoid side reactions and ensure high conversion.

The following troubleshooting diagram outlines a logical approach to diagnosing the issue.

Caption: Decision tree for troubleshooting low reaction yields.

Question 2: I'm struggling with the initial cyclocondensation to form 6,8-Dibromoimidazo[1,2-a]pyridine. How can I improve the yield?

Answer: The formation of the imidazo[1,2-a]pyridine core via condensation of a 2-aminopyridine with an α-halocarbonyl is a robust but sensitive reaction.[2] Several factors are critical for success.

• Causality - The Role of Reagents and Conditions:

  • Purity of Starting Materials: Impurities in the 2-amino-3,5-dibromopyridine or the α-haloketone (e.g., chloroacetaldehyde) can drastically inhibit the reaction.[3] Ensure the aminopyridine is free of isomers and the aldehyde has not polymerized.

  • Solvent Choice: The solvent must solubilize the starting materials while facilitating the SN2 and condensation steps. Alcohols like ethanol or protic mixtures (ethanol/water) are common.[4][5] For sluggish reactions, a higher boiling point solvent like DMF may be beneficial, but can complicate workup.[3]

  • Base Selection: A base is often used to neutralize the HBr or HCl generated during the cyclization. Sodium bicarbonate (NaHCO₃) is a mild and effective choice that minimizes side reactions.[4] Stronger bases can lead to decomposition or unwanted side products.

  • Temperature Control: This reaction is typically run at moderate temperatures (25-80°C).[3][4] Excessively high temperatures can lead to polymerization and decomposition, while temperatures that are too low will result in a stalled reaction. Microwave-assisted synthesis can sometimes reduce reaction times and improve yields by providing uniform, rapid heating.[5][6]

Table 1: Recommended Starting Conditions for Cyclocondensation

Parameter	Recommended Condition	Rationale
Solvent	Ethanol/Water (1:1 v/v)	Good solubility for reactants, environmentally benign.[5]
Base	NaHCO₃ (1.5-2.0 equiv.)	Neutralizes acid byproduct without promoting side reactions.[4]
Temperature	40-50 °C	Balances reaction rate with stability of reactants.[4]
Reactant Ratio	α-Haloketone (1.1-1.2 equiv.)	A slight excess ensures full conversion of the aminopyridine.
Monitoring	Thin Layer Chromatography (TLC)	Track the disappearance of the 2-aminopyridine.[3]

Optimized Protocol 1: Synthesis of 6,8-Dibromoimidazo[1,2-a]pyridine

• To a solution of 2-amino-3,5-dibromopyridine (1.0 eq) in a 1:1 mixture of ethanol and water, add sodium bicarbonate (1.5 eq).

• Warm the mixture to 45°C with stirring.

• Add a 40% aqueous solution of chloroacetaldehyde (1.2 eq) dropwise over 15 minutes.

• Maintain the temperature at 45-50°C and monitor the reaction by TLC until the starting aminopyridine is consumed (typically 4-8 hours).[4]

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure to remove the ethanol.

• Extract the aqueous residue with ethyl acetate (3x).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent in vacuo to yield the crude product, which can be purified by recrystallization from an ethyl acetate/hexane mixture to afford the pure intermediate.[4]

Question 3: What are the most common side products in the cyclization and how can I minimize them?

Answer: Side product formation is a primary cause of yield loss. In this synthesis, the most likely side products are dimers or polymers resulting from the self-condensation of the α-haloketone, especially under harsh basic conditions or high temperatures.

• Minimization Strategies:

  • Control Stoichiometry: Avoid a large excess of the chloroacetaldehyde.

  • Controlled Addition: Add the chloroacetaldehyde solution slowly (dropwise) to the heated aminopyridine solution. This maintains a low instantaneous concentration of the aldehyde, favoring the desired bimolecular reaction over self-condensation.

  • Use a Mild Base: Employ NaHCO₃ instead of stronger bases like NaOH or alkoxides.[4]

  • Maintain Moderate Temperature: Do not overheat the reaction. Stick to the optimized temperature range where the desired reaction proceeds at a reasonable rate.[3]

Question 4: The cyanation at the C8 position is inefficient. What are the best methods and how can I optimize them?

Answer: Selective cyanation of an aryl bromide in the presence of another is a classic challenge in cross-coupling chemistry. The C8 position of the imidazo[1,2-a]pyridine ring is generally more electron-deficient than the C6 position, making it more susceptible to nucleophilic attack, which favors selective cyanation. Palladium-catalyzed cross-coupling is the method of choice.[7]

• Causality - The Key to Successful Cyanation:

  • Cyanide Source: Zinc cyanide (Zn(CN)₂) is an excellent choice as it is less toxic than other cyanide salts and generally gives high yields in palladium-catalyzed reactions.[7] Trimethylsilyl cyanide (TMSCN) is another effective source, particularly in electrochemical methods.[8][9]

  • Catalyst System: The choice of palladium precursor and ligand is critical. A system composed of a palladium(II) precursor like Pd(OAc)₂ or a pre-formed Pd(0) source like Pd₂(dba)₃, combined with a sterically demanding and electron-rich phosphine ligand (e.g., Xantphos, SPhos, or RuPhos), is essential. The ligand facilitates the reductive elimination step and prevents catalyst deactivation.

  • Solvent and Temperature: Anhydrous, polar aprotic solvents like DMF, DMAc, or NMP are required. The reaction typically requires elevated temperatures (100-140°C) to proceed efficiently.

Caption: Simplified catalytic cycle for Pd-catalyzed cyanation.

Optimized Protocol 2: Palladium-Catalyzed C8-Cyanation

• Inert Atmosphere: To an oven-dried Schlenk flask, add 6,8-dibromoimidazo[1,2-a]pyridine (1.0 eq), zinc cyanide (0.6 eq), Pd₂(dba)₃ (0.05 eq), and Xantphos (0.1 eq).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add anhydrous, degassed DMAc via syringe.

• Heat the reaction mixture to 130°C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS. The reaction may take 12-24 hours for full conversion.

• Workup: Cool the reaction to room temperature and dilute with ethyl acetate. Filter through a pad of Celite to remove palladium residues.

• Wash the filtrate with aqueous NaHCO₃ and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product via flash column chromatography (e.g., silica gel with a hexane/ethyl acetate gradient) to isolate the final 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile.

References

• Benchchem. (n.d.). Technical Support Center: Optimizing Imidazo[1,2-a]pyridine Synthesis.

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]

• MDPI. (2024). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. Molecules, 29. Retrieved from [Link]

• Afrin, S., et al. (2024). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. RSC Advances. Retrieved from [Link]

• Biradar, D., et al. (2024). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences, 92, 01016. Retrieved from [Link]

• Reddy, C. R., et al. (2012). Ligand-Free, Copper-Catalyzed Ullmann-Type C–N Coupling: Regioselective Synthesis of Azole-Substituted Imidazo[1,2-a]pyridines. Synthesis, 44(15), 2343-2350. Retrieved from [Link]

• Zhang, J., et al. (2022). Synthesis of C3-Cyanomethylated Imidazo[1,2-a]pyridines via Ultrasound-Promoted Three-Component Reaction under Catalyst- and Oxidant-Free Conditions. Synlett, 33(03), 264-268. Retrieved from [Link]

• Cui, T., et al. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines. The Journal of Organic Chemistry, 86(22), 15897-15905. Retrieved from [Link]

• ResearchGate. (2021). An efficient synthesis of new imidazo[1,2-: A] pyridine-6-carbohydrazide and pyrido[1,2- a] pyrimidine-7-carbohydrazide derivatives via a five-component cascade reaction. Retrieved from [Link]

• PubMed. (2021). Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2- a]pyridines. Retrieved from [Link]

• ACS Omega. (2021). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. Retrieved from [Link]

• ACS Publications. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters. Retrieved from [Link]

• ResearchGate. (n.d.). Bromination of imidazo[1,2-a]pyridines. Retrieved from [Link]

• Nanomaterials Chemistry. (2024). Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst. Retrieved from [Link]

• Asian Journal of Chemistry. (2017). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Organic Syntheses. (2024). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved from [Link]

• MDPI. (2025). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Retrieved from [Link]

• PMC. (n.d.). Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. Retrieved from [Link]

• PMC. (n.d.). Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis. Retrieved from [Link]

• Google Patents. (n.d.). CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine.

• ResearchGate. (2025). ChemInform Abstract: Ligand-Free, Copper-Catalyzed Ullmann-Type C—N Coupling: Regioselective Synthesis of Azole-Substituted Imidazo[1,2-a]pyridines. Retrieved from [Link]

• ResearchGate. (n.d.). A Buchwald‐Hartwig method to synthesize imidazo[4,5‐b]pyridine‐2‐one.... Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. Retrieved from [Link]

• PubMed. (1993). [Synthesis of imidazo[1,2-a]pyridine derivatives and their reactions]. Retrieved from [Link]

• ACS Publications. (n.d.). Derivatives of Imidazole. I. Synthesis and Reactions of Imidazo[1,2-α]pyridines with Analgesic, Antiinflammatory, Antipyretic, and Anticonvulsant Activity. Journal of Medicinal Chemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Ullmann Reaction. Retrieved from [Link]

• PMC. (n.d.). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. Retrieved from [Link]

• ResearchGate. (n.d.). Constructing 3-bromoimidazo[1,2-a]pyridines directly from α-haloketones.... Retrieved from [Link]

Sources

• 1. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents [patents.google.com]
• 5. 6-BROMOIMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE synthesis - chemicalbook [chemicalbook.com]
• 6. bio-conferences.org [bio-conferences.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2-a]pyridines [organic-chemistry.org]
• 9. Electrochemical Oxidative Regioselective C-H Cyanation of Imidazo[1,2- a]pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]

Solving solubility issues of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile in DMSO

Technical Support Center: 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

Welcome to the technical support center for 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges with this compound in Dimethyl Sulfoxide (DMSO). Our goal is to provide practical, field-tested insights and solutions to ensure the success of your experiments.

I. Introduction to 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is a heterocyclic organic compound with a molecular formula of C₈H₄BrN₃.[1] Its structure, featuring an imidazo[1,2-a]pyridine core with bromo and carbonitrile substitutions, makes it a valuable building block in medicinal chemistry and drug discovery. However, like many heterocyclic compounds, it can exhibit limited solubility in common laboratory solvents, including DMSO.[2]

II. Troubleshooting Guide: Solubility Issues in DMSO

This section addresses specific problems you might encounter when attempting to dissolve 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile in DMSO.

Scenario 1: The compound is not dissolving at the desired concentration.

• Question: I am trying to prepare a stock solution of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile in DMSO, but it remains as a solid precipitate. What steps can I take?

• Answer: When a compound shows poor solubility in DMSO, several techniques can be employed to facilitate dissolution.[3] It is important to approach this systematically to avoid compound degradation.

  Initial Steps:

  • Vortexing: Begin by vortexing the solution vigorously for 2-3 minutes. This increases the interaction between the compound and the solvent.

  • Gentle Heating: If vortexing is insufficient, gentle heating can significantly improve solubility. Warm the solution in a water bath at 37°C for 10-30 minutes.[4] It is crucial to ensure the compound is stable at this temperature.

  • Sonication: Ultrasonication is a powerful technique for dissolving solids in liquids.[5][6] The high-frequency sound waves create cavitation, breaking down solid particles and increasing their surface area for interaction with the solvent.[7][8] A bath sonicator is recommended to avoid direct contact with a probe, which can generate excessive heat.[8]

  Advanced Techniques:

  • Co-solvents: If the above methods fail, consider using a co-solvent. Co-solvents are added to the primary solvent to enhance the solubility of a compound.[9] For heterocyclic compounds, a small percentage of a more polar or acidic solvent can be effective. However, compatibility with downstream applications is critical.

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  Caption: A workflow for troubleshooting solubility issues.

Scenario 2: The compound dissolves initially but precipitates out of solution over time.

• Question: I successfully prepared a clear stock solution in DMSO, but after a few hours at room temperature, I observed precipitation. Why is this happening?

• Answer: This phenomenon is often due to the formation of a supersaturated solution.[10] While initial energy input (heating, sonication) can force the compound into solution, it may not be thermodynamically stable at that concentration.

  Solutions:

  • Prepare a more dilute stock solution: The most straightforward solution is to prepare a stock solution at a lower concentration that remains stable.

  • Store at 37°C: If your experimental protocol allows, storing the stock solution at a slightly elevated temperature (e.g., 37°C) can maintain solubility.

  • Re-dissolve before use: If precipitation occurs upon storage, gently warm and vortex the solution before each use to ensure it is fully re-dissolved.

Scenario 3: The compound precipitates when the DMSO stock is diluted into an aqueous buffer or cell culture medium.

• Question: My DMSO stock solution is clear, but when I add it to my aqueous experimental medium, a precipitate forms immediately. How can I prevent this?

• Answer: This is a common issue when a compound is highly soluble in an organic solvent like DMSO but poorly soluble in an aqueous environment.[3]

  Strategies to Prevent Precipitation:

  • Optimize the dilution process: Instead of adding the DMSO stock directly to the full volume of aqueous media, try a stepwise dilution. First, dilute the stock into a smaller volume of the media with vigorous mixing, and then add this intermediate dilution to the final volume.[3]

  • Pre-warm the media: Having the cell culture media or buffer at 37°C can help maintain the compound's solubility during dilution.[3][11]

  • Increase the final DMSO concentration (with caution): While high concentrations of DMSO can be toxic to cells, a slight increase in the final DMSO concentration (e.g., from 0.1% to 0.5%) might be sufficient to keep the compound in solution. Always run a vehicle control to account for any effects of the increased DMSO concentration.[12]

  • Use of Pluronic F-68: Adding a small amount of a non-ionic surfactant like Pluronic F-68 to the aqueous medium can help to stabilize the compound and prevent precipitation.

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  start -> prewarm; prewarm -> stepwise; stepwise -> check; check -> end_success [label="No"]; check -> increase_dmso [label="Yes"]; increase_dmso -> pluronic; pluronic -> end_fail; }

  Caption: A workflow for preventing precipitation during aqueous dilution.

III. Frequently Asked Questions (FAQs)

Q1: What is the recommended grade of DMSO for preparing stock solutions? A1: It is highly recommended to use a high-purity, anhydrous grade of DMSO. The presence of water in DMSO can significantly reduce the solubility of many organic compounds.[2] For cell-based assays, a sterile-filtered, cell culture grade DMSO is essential to avoid contamination.

Q2: Can I heat the compound in DMSO to a higher temperature to dissolve it? A2: While heating can increase solubility, it is crucial to be aware of the potential for compound degradation. DMSO itself can start to decompose at its boiling point of 189°C, and this can be catalyzed by acids or bases at lower temperatures.[12][13] It is advisable to not exceed 60-80°C and to perform a stability check of your compound under these conditions if necessary.

Q3: Does the purity of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile affect its solubility? A3: Yes, the purity of a compound can influence its solubility. Generally, higher purity materials tend to have lower solubility because impurities can disrupt the crystal lattice, making it easier for the solvent to interact with the molecules.[10] If you are experiencing unexpected solubility issues, it may be worthwhile to verify the purity of your compound.

Q4: Are there any alternative solvents to DMSO for this compound? A4: While DMSO is a common choice due to its ability to dissolve a wide range of compounds, other polar aprotic solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) could be considered. However, the toxicity and compatibility of these solvents with your specific assay must be carefully evaluated. For NMR studies, deuterated solvents like DMSO-d6 are used. If solubility is an issue in DMSO-d6, deuterated trifluoroacetic acid can be used cautiously.[2]

Q5: How should I store my stock solution of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile in DMSO? A5: For short-term storage, refrigeration at 4°C is generally acceptable. For long-term storage, it is recommended to aliquot the stock solution into smaller volumes and store them at -20°C or -80°C to minimize freeze-thaw cycles. Before use, allow the aliquot to thaw completely and come to room temperature, then vortex to ensure homogeneity.

Parameter	Recommendation	Rationale
Solvent Grade	High-purity, anhydrous	Water can decrease solubility.[2]
Initial Dissolution	Vortexing, gentle heating (37°C), sonication	These methods increase kinetic energy and surface area interaction.[3][7][8]
Storage	Aliquot and freeze (-20°C or -80°C)	Prevents degradation from repeated freeze-thaw cycles.
Aqueous Dilution	Stepwise dilution into pre-warmed media	Minimizes rapid changes in solvent environment that cause precipitation.[3][11]

IV. Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Calculate the required mass: Determine the mass of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile needed to prepare the desired volume of a 10 mM solution. The molecular weight is 222.04 g/mol .

• Weigh the compound: Accurately weigh the compound in a suitable vial.

• Add DMSO: Add the calculated volume of high-purity, anhydrous DMSO to the vial.

• Vortex: Vortex the solution vigorously for 2-3 minutes.

• Gentle Heat and Sonication (if necessary): If the compound is not fully dissolved, place the vial in a 37°C water bath for 15 minutes, followed by 15 minutes in a bath sonicator.

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: Store the stock solution in aliquots at -20°C.

Protocol 2: Dilution of DMSO Stock into Aqueous Medium for Cell-Based Assays

• Thaw and Vortex: Thaw a frozen aliquot of the 10 mM stock solution at room temperature and vortex to ensure it is homogeneous.

• Pre-warm Medium: Pre-warm the cell culture medium to 37°C.

• Prepare Intermediate Dilution: In a sterile microcentrifuge tube, prepare an intermediate dilution of the stock solution in the pre-warmed medium. For example, to achieve a final concentration of 10 µM with a final DMSO concentration of 0.1%, you can add 1 µL of the 10 mM stock to 99 µL of medium to make a 100 µM intermediate solution.

• Final Dilution: Add the required volume of the intermediate dilution to the final volume of cell culture medium in your experimental plate or flask. Mix gently by swirling.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium without the compound.

V. References

• Envirostar. (2023, April 21). Unlocking the Benefits of Sonication for Creating Soluble Liquids.

• ResearchGate. (2012, October 2). Can anybody suggest how to overcome solubility problems of hetero-cyclic compounds?

• Hielscher Ultrasonics. Ultrasonic Dissolving of Solids in Liquids.

• Abbott, S. Solubility Effects | Practical Solubility Science.

• Hielscher Ultrasonics. High-Performance Dissolvers.

• BenchChem. Technical Support Center: Improving Compound Solubility in DMSO.

• Wikipedia. Dimethyl sulfoxide.

• PMC. (2022, December 21). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects.

• Gaylord Chemical. (2026, February 9). DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing.

• YouTube. (2025, March 22). Lab tip: use a bath sonicator to help dissolve solids.

• EON Biotech. 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile – (911113-15-0).

• Medikabazaar. (2024, September 2). Ultrasonication - Complete Guide.

• Regulations.gov. Dimethyl Sulfoxide (DMSO) Physical Properties.

• MedchemExpress.com. Co-solvents | Biochemical Assay Reagents.

• Sciencemadness Wiki. (2021, March 28). Dimethyl sulfoxide.

• ACS Publications. (2022, December 21). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter | Biochemistry.

• ACS Publications. (2013, July 15). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions | Journal of Chemical Information and Modeling.

• PMC. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.

• Advanced ChemBlocks. (2026, February 1). 6-amino-8-bromo-imidazo[1,2-a]pyridine-2-carbonitrile.

• ResearchGate. (2013, November 28). Any suggestions for treating DMSO soluble compound in cell culture?

• Gaylord Chemical. DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT.

• Quora. (2024, October 30). How can dimethyl sulfoxide enhance solubility in lab applications?

• ChemicalBook. 6-BROMOIMIDAZO[1,2-A]PYRIDINE-7-CARBONITRILE | 952206-30-3.

• Reddit. (2022, January 6). How to tackle compound solubility issue : r/labrats.

• Gaylord Chemical Company, L.L.C. Dimethyl Sulfoxide (DMSO) Solubility Data.

• Sigma-Aldrich. 6-Bromoimidazo 1,2-a pyridine 97 6188-23-4.

• CymitQuimica. CAS 676371-00-9: 6-Bromo-1H-imidazo[1,2-a]pyridine-8-amine.

• ChemicalBook. (2025, July 24). 6-BROMO-IMIDAZO[1,2-A]PYRIDIN-8-AMINE | 676371-00-9.

• American Pharmaceutical Review. (2022, November 4). Dissolution Method Troubleshooting: An Industry Perspective In-Vitro Product Performance of Parenteral Drug Products.

• Emulatebio. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment.

• Cayman Chemical. Solubility Factors When Choosing a Solvent | News & Announcements.

• CBG Biotech. (2020, December 2). Solvent Purity vs Concentration | Best Degreasing Solvents for Washers.

• Ibis Scientific, LLC. (2025, May 11). Why Solvent Purity Is Crucial in the World of Chemistry.

• Rockefeller University Press. (1940). THE USE OF SOLUBILITY AS A CRITERION OF PURITY OF PROTEINS | Journal of General Physiology.

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.

• Science.gov. solvents dimethyl sulfoxide: Topics.

• Dissolution Technologies. Dissolution Method Development for Poorly Soluble Compounds.

• Shanghai Yearn Chemical Science-Tech Co., Ltd. (2024, July 10). How do you use dmso.

• American Pharmaceutical Review. (2026, January 23). Acceptable Analytical Practices for Dissolution Testing of Poorly Soluble Compounds.

• PubChem. 3-Bromoimidazo[1,2-a]pyridine-6-carbonitrile | C8H4BrN3 | CID 2764571.

• Scribd. (2024, April 25). Dissolution Testing for Poorly Soluble Drugs | PDF.

• ResearchGate. (2016, February 15). Solubility of compounds slightly soluble or insoluble in DMSO?

• PMC. Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore.

• National Library of Medicine. Synthesis and Molecular-cellular Mechanistic Study of Pyridine Derivative of Dacarbazine.

• ChemicalBook. IMidazo[1,2-a]pyridine-8-carbonitrile, 6-broMo- | 911113-15-0.

Sources

• 1. eontrading.uk [eontrading.uk]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. emulatebio.com [emulatebio.com]
• 5. hielscher.com [hielscher.com]
• 6. hielscher.com [hielscher.com]
• 7. Unlocking the Benefits of Sonication for Creating Soluble Liquids | Envirostar [envirostarllc.com]
• 8. youtube.com [youtube.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Solubility Effects | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 11. researchgate.net [researchgate.net]
• 12. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 13. downloads.regulations.gov [downloads.regulations.gov]

Technical Support Center: Purification of 6-Bromo-8-cyanoimidazo[1,2-a]pyridine Derivatives

Status: Operational Ticket ID: CHEM-SUP-8821 Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary: The Molecule & The Challenge

You are working with a "push-pull" heterocyclic system. The imidazo[1,2-a]pyridine core is inherently basic (pKa ~6.8 for the parent), but your specific substitution pattern drastically alters its behavior:

• 8-Cyano Group (EWG): drastically lowers the basicity of the N1 bridgehead nitrogen (estimated pKa shift to ~2.5–3.5) and introduces a hydrolysis risk under harsh acidic/thermal conditions.

• 6-Bromo Group: Increases lipophilicity (logP increase) and reduces water solubility, often leading to "brick dust" solid-state behavior.

This guide addresses the three most common support tickets we receive for this scaffold: Severe Tailing , Regioisomer Contamination , and Solubility Crash-outs .

Module 1: Chromatographic Separation (HPLC/Flash)

Ticket #1: "My peak is tailing significantly on silica, even with 1% TEA."

Diagnosis: While Triethylamine (TEA) is standard for basic heterocycles, the 8-cyano group reduces the basicity of your molecule. However, the molecule is still polar enough to interact with acidic silanols. If you are using standard silica, the tailing is likely due to a mismatch in mobile phase pH or " overload" of active sites.

The Solution: The "Ammonium Switch" For cyano-substituted imidazopyridines, TEA can sometimes be insufficient or difficult to remove. We recommend switching to a volatile ammonium system.

Protocol:

• Mobile Phase A: Dichloromethane (DCM)

• Mobile Phase B: Methanol (MeOH) containing 1% concentrated NH₄OH (aq) .

• Gradient: 0% to 10% B over 15 CV (Column Volumes).

Why this works: The NH₄OH provides a more robust suppression of silanol activity than TEA for this specific scaffold and ensures the compound remains in its free-base form without forming sticky salts.

Ticket #2: "I cannot separate the regioisomer impurities."

Diagnosis: Synthesis of imidazo[1,2-a]pyridines (e.g., condensation of 2-amino-3-cyanopyridine with

-bromoaldehydes) often yields regioisomers where the substituent ends up at C2 vs. C3. These isomers have identical mass and very similar polarity on C18.

The Solution: Pi-Pi Interaction Screening Standard C18 relies on hydrophobic interaction. Isomers of flat heteroaromatics differ significantly in their electron density distribution and ability to "stack."

Recommended Stationary Phases:

Column Type	Interaction Mechanism	Suitability rating
C18 (Standard)	Hydrophobicity	Low (Co-elution likely)

| Phenyl-Hexyl |

- Stacking + Hydrophobicity | High (Best for isomers) | | PFP (Pentafluorophenyl) | Dipole-Dipole + - | Medium-High (Good for halogenated species) |

Protocol (Reverse Phase):

• Column: Phenyl-Hexyl (e.g., 5 µm).

• Buffer: 10 mM Ammonium Bicarbonate (pH 10). Note: Basic pH keeps the pyridine deprotonated, maximizing

  -interaction.

• Organic: Acetonitrile (ACN).[1]

Module 2: Solubility & Isolation Strategies

Ticket #3: "The compound crashes out inside my column/injector."

Diagnosis: The 6-bromo-8-cyano derivative is a planar, rigid molecule with high lattice energy (high melting point). It has poor solubility in MeOH, ACN, and DCM, leading to precipitation when the strong solvent (DMSO/DMF) is diluted by the mobile phase.

The Solution: Solid Loading or High-Dilution Injection

Method A: Dry Loading (Recommended for Flash)

• Dissolve crude in minimal DMSO or DMF.

• Add Celite (ratio 1:2 sample:Celite).

• Lyophilize or concentrate (Genevac) to remove solvent completely.

• Load the dry powder into a solid load cartridge.

Method B: The "Sandwich" Injection (Prep HPLC) If you must do liquid injection, do not inject pure DMSO.

• Dissolve sample in DMSO (50 mg/mL).

• Dilute 1:1 with Acetonitrile/Water (50:50) immediately before injection.

• Critical: Ensure your loop volume is

  of the column flow rate to prevent "plug" precipitation.

Module 3: Workflow Visualization

Decision Matrix: Purification Strategy

Use this logic flow to determine the correct purification route for your specific crude mixture.

Caption: Decision matrix for selecting purification method based on crude solubility profile.

Module 4: Stability & Integrity (FAQs)

Q: Can I use 0.1% TFA in my mobile phase? A: Use Caution. While the imidazopyridine ring is stable, the 8-cyano group can undergo hydrolysis to the primary amide (CONH₂) under acidic conditions at high temperatures (e.g., during fraction evaporation).

• Recommendation: Use Formic Acid (weaker) or Ammonium Acetate (neutral) if MS detection is required. Avoid leaving the compound in acidic solution for prolonged periods.

Q: How do I remove Palladium after a Suzuki coupling at the 6-position? A: The cyano group can coordinate to Pd, making removal difficult.

• Protocol: Treat the organic layer with N-Acetylcysteine or commercially available thiourea scavengers (SiliaMetS® Thiol) for 4 hours at 40°C before the final purification step.

References

• General Synthesis & Scaffold Properties

  • Goes, A. et al. "Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities." ACS Omega, 2021.

• Chromatographic Behavior of Pyridines

  • BenchChem Technical Support.[1] "Chromatographic Purification of Pyridine Derivatives: Troubleshooting Peak Tailing." BenchChem Support Center.

• Regioisomer Separation

  • Regalado, E. L. et al. "Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers." ResearchGate / Merck & Co., 2019.

• Stability of 8-Cyano Derivatives

  • Grošelj, U. et al. "Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives."[2] Heterocycles, 2008.[2] (Describes 8-position functionalization and stability).

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Optimizing catalyst loading for cross-coupling 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

Technical Support Center: Cross-Coupling Optimization Topic: 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile Ticket ID: OPT-PD-8CN Responder: Senior Application Scientist, Catalysis Division

Welcome to the Heterocycle Coupling Support Hub

You are likely here because your standard "screen-and-go" conditions for the 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile substrate are failing to reach full conversion, or you are seeing high catalyst costs erode your process economics.

This substrate presents a classic "Janus" problem in catalysis:

• The Good: The electron-deficient nature of the imidazo[1,2-a]pyridine core (enhanced by the C8-cyano group) actually facilitates the oxidative addition of the C6-bromide to Palladium(0).

• The Bad: The C8-nitrile and the N1-bridgehead nitrogen are potent

  -donors. They can displace your ligands, forming inactive "palladacycles" or coordination complexes, effectively poisoning your catalyst before it turns over.

This guide moves beyond generic advice to target the specific electronic and steric requirements of this 8-cyano-substituted scaffold.

Part 1: Catalyst Loading & Selection Strategy

Q: Why does my reaction stall at 60-70% conversion even with 5 mol% Pd? A: You are likely experiencing product inhibition or substrate poisoning , not just catalyst death. Adding more catalyst at the start (e.g., 10 mol%) is rarely the answer and ruins your cost structure.

The Mechanism of Failure: The C8-cyano group is a "soft" donor. As the reaction progresses, the concentration of the product (which still contains the nitrile) increases. If your ligand (L) is not bulky or electron-rich enough, the nitrile competes for the Pd center.

• Equation:

  (Inactive)

The Solution: Ligand Dominance You must use ligands that bind Palladium tighter than the nitrile group.

• Stop using:

  or simple . Triphenylphosphine is too labile.

• Start using: Bulky, electron-rich Buchwald Biaryl ligands or N-Heterocyclic Carbenes (NHC).

Recommended Catalyst Systems:

Catalyst System	Loading Target	Why it works for this substrate
XPhos Pd G4	0.5 - 1.5 mol%	The bulky isopropyl groups on the XPhos ligand create a "roof" over the Pd, physically blocking the nitrile from coordinating.
Pd-PEPPSI-IPent	1.0 - 2.0 mol%	The NHC ligand is extremely tightly bound. The "throw-away" pyridine ligand ensures rapid initiation, even with electron-deficient substrates.
Pd(dppf)Cl2	2.0 - 3.0 mol%	If using boronic esters. The bidentate nature of dppf prevents ligand dissociation, reducing the open sites available for nitrile poisoning.

Part 2: Troubleshooting Specific Failure Modes

Q: I see the "des-bromo" byproduct (Imidazo[1,2-a]pyridine-8-carbonitrile). Is my catalyst loading too high? A: No, your catalyst is too active towards hydride transfer, or your solvent is acting as a reductant.

• Diagnosis: This is Hydrodehalogenation .

• Root Cause: If you are using primary/secondary alcohols (MeOH, iPrOH) as solvents,

  -hydride elimination from the solvent onto the Pd center is occurring faster than Transmetallation.

• Fix:

  • Switch Solvent: Move to aprotic polar solvents: 1,4-Dioxane, Toluene, or THF.

  • Base Switch: If using

    or , switch to inorganic bases like or . Amine bases are hydride sources.[1]

Q: The reaction turns black immediately and yields are low. What happened? A: "Pd Black" formation indicates the catalyst aggregated into inactive nanoparticles.

• Cause: The oxidative addition was fast (due to the electron-poor ring), but the Transmetallation step was slow. The Pd(II) species sat waiting and decomposed.

• Fix:

  • Activate the Boron: Ensure your boronic acid is soluble and activated. Add a drop of water if using anhydrous dioxane/Cs2CO3 (the "magic drop" effect).

  • Slow Addition: Do not slow add the catalyst. Slow add the substrate to keep the Pd:Substrate ratio high locally.

Part 3: Optimization Protocol (The Loading Ladder)

Do not run a single reaction. Run a Loading Ladder to determine the Turn Over Number (TON) limit.

Experimental Workflow:

• Stock Solution A: Substrate (1.0 equiv) + Boronic Acid (1.5 equiv) in Dioxane.

• Stock Solution B: Base (

  , 3.0 equiv) in Water (2M).

• Catalyst Dosing: Prepare 4 vials with varying loads of XPhos Pd G4 .

The Protocol:

Vial ID	Cat Loading	Purpose	Expected Outcome (Good System)
L-0.5	0.5 mol%	Stress Test	< 50% Conv. (If >80%, you have an ultra-efficient process).
L-1.0	1.0 mol%	Target	> 90% Conv.[2]
L-2.5	2.5 mol%	Safety Factor	100% Conv.
L-5.0	5.0 mol%	Control	100% Conv. (If this fails, the chemistry is broken, not the loading).

Part 4: Visualizing the Troubleshooting Logic

The following diagram outlines the decision process when optimizing this specific nitrile-bearing scaffold.

Caption: Decision tree for diagnosing reaction failure modes specific to nitrile-substituted heteroaryl bromides.

Part 5: Experimental Workflow for High-Throughput Screening

This diagram illustrates the parallel setup required to accurately determine optimal loading without wasting material.

Caption: Standardized workflow for catalyst loading optimization screens.

References

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation. Source: Journal of the American Chemical Society.[3] Relevance: Establishes the mechanism of nitrile (CN) coordination to Pd and the formation of inactive hydride species. URL:[Link]

• Efficient Microwave-Assisted Suzuki-Miyaura Cross-Coupling of 6-Halogenoimidazo[1,2-a]pyridines. Source: IMIST (Morocco) / General Heterocyclic Protocols. Relevance: Validates that 6-bromoimidazo[1,2-a]pyridines are viable substrates for Suzuki coupling and highlights the utility of heating (microwave) to overcome activation energy barriers. URL:[Link]

• Industrial and Academic Applications of High Throughput Experimentation in Reaction Optimization. Source: UBC Chemistry / Science. Relevance: Provides the methodology for the "Loading Ladder" and screening protocols described in Part 3. URL:[Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Source: NIH / Buchwald Lab. Relevance: Although focused on pyridyl nucleophiles, this seminal work establishes the necessity of specific ligand geometries (like XPhos) to prevent nitrogen coordination in heteroaryl couplings. URL:[Link]

Sources

• 1. 6-Bromo-imidazo[1,2-a]pyridin-8-amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 6-BROMO-IMIDAZO[1,2-A]PYRIDIN-8-AMINE | 676371-00-9 [chemicalbook.com]
• 3. Suzuki Coupling [organic-chemistry.org]

Recrystallization of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile: A Troubleshooting Guide

<Technical Support Center >

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the recrystallization of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile. The following question-and-answer format directly addresses common experimental challenges, offering insights grounded in chemical principles and field-proven experience.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile is "oiling out" instead of crystallizing. What causes this and how can I fix it?

A1: "Oiling out," the formation of a liquid phase instead of solid crystals, is a common issue in recrystallization.[1][2] This typically occurs when a saturated solution is formed at a temperature above the melting point of the solute. In essence, the compound "melts" in the hot solvent before it has a chance to crystallize upon cooling. The presence of impurities can also lower the melting point of the mixture, exacerbating this problem.[3]

Troubleshooting Steps:

• Increase Solvent Volume: The most immediate solution is to add more of the hot recrystallization solvent.[1][2] This will decrease the saturation of the solution, allowing it to cool to a lower temperature before becoming saturated, hopefully below the compound's melting point.

• Induce Crystallization at a Lower Temperature:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the air-solvent interface.[3][4] This creates nucleation sites, providing a surface for crystals to begin forming.

  • Seed Crystals: If you have a small amount of pure 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile, add a tiny crystal to the cooled solution. This "seed crystal" will act as a template for further crystal growth.[3][4]

• Re-evaluate Your Solvent System: If oiling out persists, your chosen solvent may not be ideal. Consider a solvent with a lower boiling point or a mixed solvent system. A patent for a related compound, 6-bromoimidazo[1,2-a]pyridine, suggests a mixed solvent system of ethyl acetate and n-hexane.[5] This approach allows for fine-tuning of the solvent polarity.

Q2: I'm observing very low recovery of my product after recrystallization. What are the likely causes and how can I improve my yield?

A2: Low recovery is a frustrating but solvable problem in recrystallization. The primary culprits are typically using an excessive amount of solvent or premature crystallization during a hot filtration step.[3][4]

Troubleshooting Steps:

• Minimize Solvent Usage: The goal is to use the minimum amount of hot solvent required to just dissolve your crude product.[3][6] Adding too much solvent will keep a significant portion of your compound dissolved in the mother liquor even after cooling.[1][4]

• Optimize Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath.[3] Rapid cooling can lead to the formation of small, impure crystals and can trap impurities.

• Check the Mother Liquor: After filtration, if you suspect significant product loss, you can test the mother liquor. Evaporate a small amount of the filtrate; a substantial solid residue indicates that a large amount of your compound remained in solution.[4] In such cases, you can try to recover more product by partially evaporating the solvent from the mother liquor and cooling again.[1][4]

Q3: What is a good starting point for selecting a recrystallization solvent for 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile?

A3: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[2] For heterocyclic compounds like 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile, a good starting point is to test solvents with a range of polarities.

Recommended Solvent Screening Protocol:

• Place a small amount of your crude product into several test tubes.

• Add a few drops of a different solvent to each test tube. Common choices, from less polar to more polar, include hexane, ethyl acetate, acetone, ethanol, and water.[2]

• Observe the solubility at room temperature.

• Gently heat the test tubes to the boiling point of the solvent and observe if the compound dissolves.[2]

• Allow the soluble samples to cool to room temperature and then in an ice bath to see if crystals form.[2][3]

A patent for the synthesis of 6-bromoimidazo[1,2-a]pyridine specifically mentions the use of an ethyl acetate/n-hexane mixed solvent for recrystallization.[5] This is an excellent starting point for your experiments.

Solvent Properties Table:

Solvent	Boiling Point (°C)	Polarity	Notes
n-Hexane	69	Non-polar	Often used as a co-solvent to decrease solubility.
Ethyl Acetate	77	Medium	A good general-purpose solvent for many organic compounds.
Acetone	56	Polar aprotic	Can be a good choice, but its low boiling point requires careful handling.
Ethanol	78	Polar protic	The hydroxyl group can interact with the nitrogen atoms in the heterocycle.
Methanol	65	Polar protic	Similar to ethanol but with a lower boiling point.

Q4: My recrystallized product is still colored. How can I remove colored impurities?

A4: The presence of color in your final product often indicates the presence of highly conjugated impurities.

Troubleshooting Steps:

• Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot solution before filtration.[3] The charcoal will adsorb the colored impurities.

  • Caution: Use charcoal sparingly, as it can also adsorb your desired product, leading to lower yields.

  • Procedure: After adding the charcoal, heat the solution for a few minutes and then perform a hot gravity filtration to remove the charcoal.

Experimental Workflow & Decision Making

The following diagram illustrates the logical flow of the recrystallization process and the key decision points for troubleshooting.

Caption: A flowchart of the recrystallization process with troubleshooting decision points.

References

• BenchChem Technical Support Team. (2025, December). Overcoming challenges in the purification of heterocyclic compounds. BenchChem.
• CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents. (n.d.).
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations.
• Recrystallization - Part 2. (n.d.).
• Recrystallization. (n.d.).

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. rubingroup.org [rubingroup.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents [patents.google.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]

Overcoming steric hindrance at the C6 position of imidazo[1,2-a]pyridine

Technical Support Center: Imidazo[1,2-a]pyridine C6 Functionalization

A Guide for Navigating Steric Challenges in Drug Discovery & Synthesis

Welcome to the technical support center for synthetic and medicinal chemists working with the imidazo[1,2-a]pyridine scaffold. This versatile heterocycle is a cornerstone in numerous marketed drugs, including anxiolytics and hypnotics like zolpidem and alpidem[1][2]. While its synthesis and functionalization have seen exponential growth, direct substitution at the C6 position remains a significant synthetic hurdle, primarily due to steric hindrance and nuanced electronic effects.

This guide, structured in a question-and-answer format, provides in-depth troubleshooting strategies and field-proven protocols to overcome these challenges. As Senior Application Scientists, we aim to explain not just the what, but the why behind each experimental choice, empowering you to make informed decisions at the bench.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my C6-halogenated imidazo[1,2-a]pyridine unreactive in standard Suzuki or Buchwald-Hartwig cross-coupling reactions?

Answer: This is a common and frustrating issue. Low to no reactivity at the C6 position, even with a bromo or iodo leaving group, typically stems from a combination of steric hindrance and catalyst-related problems. The C6 position is nestled between the C5 and C7 protons on the pyridine ring, creating a sterically congested environment that can impede the approach of a bulky palladium catalyst.

Causality & Troubleshooting Steps:

• Insufficient Catalyst Activity: Standard catalysts like Pd(PPh₃)₄ may not be active enough to overcome the high activation energy barrier of the oxidative addition step at the sterically hindered C6-halide bond.

• Ligand-Related Issues: The choice of ligand is paramount. Small, less electron-donating ligands may not sufficiently stabilize the palladium center or promote the crucial reductive elimination step. Conversely, a ligand that is too bulky can exacerbate the steric clash with the substrate.

• Catalyst Deactivation: The pyridine nitrogen can coordinate to the palladium center, leading to catalyst deactivation or the formation of off-cycle, unreactive species[3].

The workflow below provides a logical progression for troubleshooting these reactions.

// Node Definitions start [label="Start: Low Yield in C6 Cross-Coupling", fillcolor="#EA4335", fontcolor="#FFFFFF"]; q1 [label="Is Oxidative Addition the issue?\n(Starting material recovered)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s1 [label="Increase Catalyst Reactivity:\n1. Switch to a Pd(II) precatalyst (e.g., Pd(OAc)2, PEPPSI).\n2. Employ bulky, electron-rich biarylphosphine ligands\n(e.g., SPhos, XPhos, RuPhos).[3]\n3. Consider a more active metal like Nickel (e.g., NiCl2(dppp)).", fillcolor="#F1F3F4", fontcolor="#202124", shape=parallelogram]; q2 [label="Is Reductive Elimination slow?\n(Intermediate complex observed)", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s2 [label="Optimize Ligand & Conditions:\n1. Use ligands known to accelerate reductive elimination (e.g., Buchwald-type ligands).\n2. Increase reaction temperature (monitor for degradation).\n3. Screen alternative solvents (e.g., Dioxane, Toluene, DMF).", fillcolor="#F1F3F4", fontcolor="#202124", shape=parallelogram]; q3 [label="Is Catalyst Deactivation suspected?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; s3 [label="Protect the Catalyst:\n1. Increase ligand-to-metal ratio (e.g., 2:1 to 4:1).\n2. Use a different base (e.g., Cs2CO3, K3PO4).\n3. Additives like TMEDA can sometimes help.[3]", fillcolor="#F1F3F4", fontcolor="#202124", shape=parallelogram]; end [label="Successful C6 Functionalization", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> q1; q1 -> s1 [label=" Yes "]; q1 -> q2 [label=" No "]; s1 -> q2; q2 -> s2 [label=" Yes "]; q2 -> q3 [label=" No "]; s2 -> q3; q3 -> s3 [label=" Yes "]; s3 -> end; q3 -> end [label=" No, review fundamentals "]; } .enddot Caption: Troubleshooting workflow for C6 cross-coupling.

Data-Driven Recommendations:

The selection of ligands is critical. The table below summarizes ligand classes and their typical applications in sterically hindered couplings.

Ligand Class	Examples	Key Characteristics	Best For
Biarylphosphines	SPhos, XPhos, RuPhos	Bulky, highly electron-donating.	General-purpose for hindered Suzuki and Buchwald-Hartwig reactions. Promotes both oxidative addition and reductive elimination.
Carbene Ligands	IPr, SImes	Strong σ-donors, sterically demanding.	Highly active catalyst systems, effective for challenging couplings where phosphines fail.
Diphosphine Ligands	Xantphos, dppf	Wide bite angles.	Can help stabilize the catalyst and prevent β-hydride elimination in certain cases.

Q2: I'm attempting a direct C-H activation/functionalization at C6, but I'm seeing no reaction or a mixture of isomers (C5, C7, C8). How can I improve C6 selectivity?

Answer: Direct C-H activation is a powerful, atom-economical strategy, but achieving regioselectivity on the imidazo[1,2-a]pyridine core is challenging due to multiple reactive C-H bonds[4][5]. The electronic nature of the scaffold often favors functionalization at C3 or C5. Overcoming this inherent reactivity to target C6 requires a carefully designed strategy, often involving a directing group.

Causality & Strategic Solutions:

• Inherent Electronic Bias: The C5 and C8 positions are often more electronically activated for electrophilic-type C-H functionalization. Radical or metal-free approaches may also show limited selectivity[5][6].

• Steric Accessibility: Without a directing group, a catalyst is more likely to engage with the less hindered C5 or C8 positions.

• Catalyst Choice: Different transition metals exhibit different intrinsic selectivities. While palladium is common, rhodium and ruthenium catalysts have shown unique capabilities in directing C-H activation[7][8].

Strategy 1: Employ a Directing Group (DG)

The most reliable way to enforce C6 selectivity is to install a directing group at a nearby position (e.g., C7 or C8) that can coordinate to the metal catalyst and deliver it specifically to the C6-H bond.

Strategy 2: Leverage Pre-functionalized Starting Materials

If direct C-H activation proves intractable, an alternative and often more robust approach is to construct the imidazo[1,2-a]pyridine ring from a pyridine that already bears the desired C6 substituent (or a precursor). Many synthetic methods start from 2-aminopyridines, making this a highly viable route[9][10][11]. For example, reacting a 2-amino-5-substituted-pyridine with an α-haloketone will yield a C6-substituted imidazo[1,2-a]pyridine.

Experimental Protocols

Protocol 1: Palladium-Catalyzed Aminocarbonylation of 6-Iodoimidazo[1,2-a]pyridine

This protocol is adapted from methodologies for introducing carboxamide moieties into halogenated imidazo[1,2-a]pyridines, a valuable transformation in medicinal chemistry[12]. It demonstrates a practical application of cross-coupling at the C6 position.

Objective: To synthesize a C6-carboxamido-imidazo[1,2-a]pyridine derivative, overcoming steric hindrance through careful catalyst and condition selection.

Materials:

• 6-Iodo-2-phenylimidazo[1,2-a]pyridine (1.0 eq)

• Amine (e.g., Morpholine) (1.5 eq)

• Palladium(II) Acetate (Pd(OAc)₂, 2 mol%)

• Xantphos (4 mol%)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Toluene

• Carbon Monoxide (CO) gas (balloon or Schlenk line)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 6-iodo-2-phenylimidazo[1,2-a]pyridine, Pd(OAc)₂, and Xantphos.

• Reagent Addition: Evacuate and backfill the flask with the inert gas three times. Add anhydrous toluene via syringe, followed by DIPEA and the desired amine (e.g., morpholine).

• CO Introduction: Purge the reaction mixture by bubbling CO gas through it for 5-10 minutes. Then, maintain a positive pressure of CO using a balloon.

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS (typically 12-24 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with saturated aqueous NaHCO₃ solution and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired 6-carboxamido product.

Justification of Choices:

• Catalyst System: The Pd(OAc)₂/Xantphos system is effective for carbonylation reactions. Xantphos, with its wide bite angle, provides a stable yet reactive catalytic species capable of accessing the hindered C6 position.

• Base: DIPEA is a non-coordinating organic base that effectively scavenges the HI generated without interfering with the catalyst.

• CO Pressure: A positive pressure of CO is necessary to drive the carbonylation step and prevent competing side reactions like direct amination.

References

• Verma, A. K., et al. (2017). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. (n.d.). Synthesis and Site Selective C-H Functionalization of Imidazo-[1,2-a]pyridines | Request PDF. [Link]

• Ma, C., et al. (2021). Functionalization of imidazo[1,2-a]pyridines via radical reactions. RSC Publishing. [Link]

• Patel, S., et al. (2025). Exploring Synthesis and Functionalization of Imidazo[1,2˗a]pyridines: A Promising Heterocyclic Framework. Bentham Science. [Link]

• Goel, R., et al. (2015). Synthetic approaches and functionalizations of imidazo[1,2-a]pyrimidines: an overview of the decade. RSC Publishing. [Link]

• Ansari, A. A., & Balaramnavar, V. M. (2021). Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. PMC. [Link]

• Guzmán, J. L. C., et al. (2023). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI. [Link]

• Nagy, V., et al. (2021). Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. PMC. [Link]

• Chavana, K. H., & Kedar, N. A. (2021). Mini Review: Recent Developments in Synthesis of Imidazo[1,2-a] pyridines (2016-2020). Chemistry & Biology Interface. [Link]

• de Paiva, V. N., et al. (2023). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC. [Link]

• ResearchGate. (2025). Regioselective synthesis of C-2 substituted imidazo[4,5-b]pyridines utilizing palladium catalysed C-N bond forming reactions with enolizable heterocycles. [Link]

• Wang, Z., et al. (2024). Atroposelective synthesis of axially chiral imidazo[1,2-a]pyridines via asymmetric multicomponent reaction. PMC. [Link]

• de la Torre, D., et al. (2019). Intramolecular cyclization of imidazo[1,2-a]pyridines via a silver mediated/palladium catalyzed C–H activation strategy. Organic Chemistry Frontiers. [Link]

• Scientific Reports. (2025). C3-methylation of imidazopyridines via C(sp2)-H activation using magnetic Cu-MOF, and DMSO as solvent and Methyl source. PMC. [Link]

• Valdizon, J. M. R., et al. (2024). Functionalization of Pyridines at Remote Synthetic Landscapes via Undirected Metalation and Capture. ChemRxiv. [Link]

• Beilstein Journals. (2022). Green synthesis of C5–C6-unsubstituted 1,4-DHP scaffolds using an efficient Ni–chitosan nanocatalyst under ultrasonic conditions. [Link]

• Wiley Online Library. (n.d.). Recent advances in transition-metal-free C–H functionalization of imidazo[1,2-a]pyridines. [Link]

• SciSpace. (2020). Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxida. [Link]

• Chemical Communications. (n.d.). Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Publishing. [Link]

• Nanomaterials Chemistry. (2024). Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. [Link]

• El-Sayed, N. N. E., et al. (2024). Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. PMC. [Link]

• Scientific Research Publishing. (n.d.). Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives. [Link]

• Rej, S., et al. (2021). Transition-Metal-Catalyzed C–H Bond Activation for the Formation of C–C Bonds in Complex Molecules. ACS Publications. [Link]

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Stability of 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile under acidic conditions

Technical Support Center: 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

Welcome to the technical support center for 6-bromoimidazo[1,2-a]pyridine-8-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) regarding the handling and stability of this compound, particularly under acidic conditions. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous bioactive compounds.[1][2][3][4] Understanding its stability is crucial for reliable experimental outcomes and drug development.

Frequently Asked Questions (FAQs)

Q1: My assay involves acidic conditions and I'm seeing variable results. Could 6-bromoimidazo[1,2-a]pyridine-8-carbonitrile be degrading?

A1: Yes, it is highly probable. The imidazo[1,2-a]pyridine core is susceptible to degradation under acidic conditions, which can lead to inconsistent results in your assays. The primary mechanism of degradation is likely acid-catalyzed hydrolysis. The extent of degradation will depend on the specific acidic conditions (pH, temperature, and duration of exposure). Forced degradation studies are often performed under various stress conditions, including acidic, basic, oxidative, and photolytic, to determine the intrinsic stability of a drug substance and identify potential degradation products.[5][6][7]

Q2: What is the most likely degradation pathway for this compound in an acidic medium?

A2: Under acidic conditions, the most probable degradation pathway involves the hydrolysis of the nitrile group (-CN) to a carboxylic acid (-COOH) or an amide (-CONH2) intermediate. The imidazo[1,2-a]pyridine ring itself can also be susceptible to cleavage under harsh acidic conditions, though hydrolysis of the nitrile is generally more facile. The electron-withdrawing nature of the bromo and nitrile substituents can influence the electron density of the heterocyclic ring system and, consequently, its stability.

Below is a diagram illustrating the potential acid-catalyzed hydrolysis of the nitrile group.

Caption: Acid-catalyzed hydrolysis of the nitrile group.

Q3: How can I monitor the stability of 6-bromoimidazo[1,2-a]pyridine-8-carbonitrile in my experiments?

A3: The most effective method for monitoring the stability of your compound is through High-Performance Liquid Chromatography (HPLC). An HPLC method can separate the parent compound from its degradation products, allowing for quantification of the remaining parent compound over time. It is crucial to develop a stability-indicating HPLC method, which is a validated method that can accurately measure the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation.

Key parameters to monitor in your HPLC analysis include:

• Peak area of the parent compound: A decrease in the peak area indicates degradation.

• Appearance of new peaks: These may correspond to degradation products.

• Mass balance: The sum of the parent compound and its degradation products should remain constant if all degradants are being detected.

For structural confirmation of any new peaks observed, techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy are invaluable.

Troubleshooting Guide

Problem 1: Significant loss of parent compound observed in acidic solution.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Acid-catalyzed hydrolysis of the nitrile group.	1. Adjust pH: If experimentally feasible, increase the pH of the solution to be closer to neutral. 2. Lower Temperature: Perform the experiment at a lower temperature to decrease the rate of hydrolysis. 3. Reduce Incubation Time: Minimize the time the compound is exposed to acidic conditions.	The rate of chemical reactions, including hydrolysis, is generally dependent on pH, temperature, and time. By modifying these parameters, you can slow down the degradation process.
Instability of the imidazo[1,2-a]pyridine ring system.	1. Use a less harsh acid: If possible, switch to a weaker acid or a buffered solution. 2. Protect from light: Imidazo[1,2-a]pyridines can be light-sensitive. Conduct experiments in amber vials or under low-light conditions.	The fused heterocyclic ring can be susceptible to cleavage under strong acidic conditions or photolytic stress.[5] Minimizing these stressors can preserve the integrity of the core structure.

Problem 2: Appearance of unknown peaks in the HPLC chromatogram.

Potential Cause	Troubleshooting Steps	Scientific Rationale
Formation of degradation products.	1. Characterize the new peaks: Use LC-MS to determine the molecular weight of the unknown compounds. This can help identify them as the amide or carboxylic acid hydrolysis products. 2. Synthesize potential degradants: If possible, synthesize the suspected amide and carboxylic acid derivatives to use as reference standards in your HPLC analysis.	Identifying the degradation products is a key part of a forced degradation study.[6][7] This information is critical for understanding the degradation pathway and for developing a comprehensive analytical method.
Interaction with excipients or other components in the formulation.	1. Run controls: Analyze a solution of the compound in the acidic medium without any other components. Also, analyze a placebo solution (all components except the active compound).	This will help to determine if the degradation is inherent to the compound in the acidic medium or if it is being catalyzed or caused by an interaction with another substance in the formulation.

Experimental Protocol: Acidic Stability Study

This protocol outlines a general procedure for conducting a forced degradation study of 6-bromoimidazo[1,2-a]pyridine-8-carbonitrile under acidic conditions.

Objective: To evaluate the stability of 6-bromoimidazo[1,2-a]pyridine-8-carbonitrile in an acidic solution and to identify potential degradation products.

Materials:

• 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N (for neutralization)

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Volumetric flasks

• HPLC system with a UV detector

• C18 HPLC column

Procedure:

• Preparation of Stock Solution:

  • Accurately weigh and dissolve a known amount of 6-bromoimidazo[1,2-a]pyridine-8-carbonitrile in a suitable solvent (e.g., a small amount of DMSO followed by dilution with ACN/water) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • For the acid stress study, transfer a known volume of the stock solution into separate volumetric flasks.

  • Add 0.1 N HCl to one flask and 1 N HCl to another to achieve a final drug concentration of, for example, 100 µg/mL.

  • Prepare a control sample by diluting the stock solution with the same ACN/water mixture to the same final concentration.

  • Incubate the samples at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 2, 4, 8, and 24 hours).

• Sample Analysis:

  • At each time point, withdraw an aliquot from each flask.

  • Neutralize the acidic samples with an equivalent amount of NaOH.

  • Dilute the samples with the mobile phase to a suitable concentration for HPLC analysis.

  • Analyze the samples by a validated stability-indicating HPLC method.

• Data Analysis:

  • Calculate the percentage of the remaining parent compound at each time point.

  • Determine the percentage of each degradation product formed.

  • Calculate the mass balance to ensure all major components are accounted for.

Below is a workflow diagram for the acidic stability study.

Caption: Workflow for an acidic stability study.

References

• Forced Degradation Studies. (2016). MedCrave online.
• Facile synthesis of 3-substituted imidazo[1,2- a ]pyridines through formimidamide chemistry. (2019). RSC Publishing.
• Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. PMC.
• Tunable Heteroaromatic Nitriles for Selective Bioorthogonal Click Reaction with Cysteine. (2023). PMC.
• 6-amino-8-bromo-imidazo[1,2-a]pyridine-2-carbonitrile. Advanced ChemBlocks.
• Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (2026). ACS Omega.
• Forced Degradation Studies. (2017). ResearchGate.
• 6-BROMOIMIDAZO[1,2-A]PYRIDINE-3-CARBALDEHYDE synthesis. chemicalbook.
• Method for synthesizing 6-bromoimidazo [1,2-a] pyridine. Google Patents.
• Forced Degradation Studies. (2016). SciSpace.
• Tunable Heteroaromatic Nitriles for Selective Bioorthogonal Click Reaction with Cysteine. (2023). ACS Publications.
• Imidazo[1,2-a]pyridines Reactions & Prep. Scribd.
• 6-Bromoimidazo[1,2-a]pyridine-8-carbonitrile – (911113-15-0). EON Biotech.
• 6-bromoimidazo[1,2-a]pyridine-3-carboxylic acid. CymitQuimica.
• Synthesis, characterization and biological activities of imidazo[1,2-a]pyridine based gold(III) metal complexes. NIH.
• Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. (2024). MDPI.
• Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. PMC.
• 903129-78-2|6-Bromoimidazo[1,2-a]pyridine-8-carboxylic acid. BLDpharm.
• 6-bromoimidazo[1,2-a]pyridine-8-carboxylic acid. PubChemLite.
• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal.
• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. (2024). MDPI.
• Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst. (2024). Nanomaterials Chemistry.
• 6-Bromoimidazo[1,2-a]pyridin-8-amine. PMC.
• Highly Regioselective, Acid-Catalyzed, Three-Component Cascade Reaction for the Synthesis of 2-aminopyridine-Decorated Imidazo[1,2- a]pyridine. (2019). PubMed.
• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. (2019). Beilstein Journals.
• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage. (2025). ResearchGate.
• C 3 -Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf) 3. (2024). MDPI.
• Novel Imidazo[1,2-α]Pyridine Hybrids: Synthesis, Antioxidant Activity, Cytotoxicity against Cancer Cell Lines, and In Silico Docking Analysis. (2025). Chemical Methodologies.
• Synthesis of 8-Hydroxyimidazo[1,2-a]pyridine-2-carboxylic Acid and Its Derivatives. ResearchGate.

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Technical Support Center: Column Chromatography Eluent Systems for Polar Imidazopyridine Nitriles

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the column chromatography purification of polar imidazopyridine nitriles. The following sections are designed to offer practical, field-proven insights and troubleshooting strategies in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Why are my polar imidazopyridine nitrile compounds streaking or showing significant tailing on a silica gel column?

This is a common issue arising from strong interactions between the basic nitrogen atoms in the imidazopyridine ring system and the acidic silanol groups on the surface of the silica gel.[1] This interaction leads to a non-uniform elution, resulting in peak tailing and poor separation.

Q2: My compound remains at the baseline on the TLC plate, even when using polar solvents like ethyl acetate. What does this indicate and what should I do?

This observation suggests that the eluent system is not polar enough to overcome the strong adsorption of your highly polar compound to the silica gel. To address this, consider the following:

• Increase Eluent Polarity: A common starting point for very polar compounds is to introduce a more polar solvent into your mobile phase. A mixture of 5% methanol in dichloromethane is often effective.[1] You can gradually increase the methanol concentration, but it is advisable to keep it below 10% to avoid dissolving the silica gel.[1][2]

• Introduce a Basic Modifier: To counteract the acidic nature of the silica gel, add a small amount of a basic modifier to your eluent.[1] This will neutralize the acidic silanol groups, reducing the strong interactions that cause streaking and tailing.[1] Common choices include:

  • Triethylamine (TEA): Add 1-3% TEA to your solvent system.[1][3]

  • Ammonia in Methanol: Utilize a pre-mixed solution of 7N ammonia in methanol as a component of your eluent system.[1][2]

Q3: Can I use reversed-phase chromatography for purifying polar imidazopyridine nitriles?

While normal-phase chromatography on silica gel is common, reversed-phase chromatography can be a powerful alternative, especially for highly polar compounds that are difficult to retain on traditional C18 columns.[4][5]

• Stationary Phase: In reversed-phase chromatography, a non-polar stationary phase is used.[6][7]

• Mobile Phase: A polar mobile phase, typically a mixture of water and a polar organic solvent like acetonitrile or methanol, is employed.[7][8]

• Elution Order: In this system, the most polar compounds elute first.[2]

For compounds that are poorly retained even on standard reversed-phase columns, consider using columns with polar-embedded or polar-endcapped stationary phases, which are more stable in highly aqueous mobile phases.[9] Hydrophilic Interaction Liquid Chromatography (HILIC) is another excellent technique specifically designed for the retention and separation of very polar analytes.[5][9]

Troubleshooting Guide

This section addresses specific problems you may encounter during the column chromatography of polar imidazopyridine nitriles.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation of Closely Eluting Compounds	The polarity difference between your compounds is small, and the chosen eluent system is not providing sufficient resolution.	Optimize the Mobile Phase: A shallower gradient during elution can improve the separation of closely related compounds.[9] Alternative Stationary Phase: Consider using a different stationary phase with different selectivity, such as alumina (basic) or a bonded phase like amino or cyano silica.[2][9]
Compound Decomposes on the Column	The acidic nature of the silica gel may be causing the degradation of your acid-sensitive imidazopyridine nitrile.[1]	Deactivate the Silica Gel: Add a small percentage of a basic modifier like triethylamine (1-3%) to your eluent to neutralize the acidic sites.[3] Use an Alternative Stationary Phase: Alumina or florisil are less acidic alternatives to silica gel.[2][10] You can test your compound's stability by spotting it on a TLC plate and letting it sit for a while before developing it to see if any degradation occurs.[10]
Irreversible Adsorption/Low Recovery	The compound is too polar and is binding irreversibly to the silica gel.[1]	Increase Solvent Polarity Drastically: A step gradient to a highly polar solvent system, such as 10% methanol in dichloromethane with a basic modifier, may be necessary to elute the compound.[1][3] Switch to Reversed-Phase Chromatography: This technique is often better suited for highly polar compounds.[4]
Inconsistent Elution/Variable Retention Times	This can be due to inconsistencies in the mobile phase composition or changes in the activity of the stationary phase.	Ensure Proper Solvent Mixing: Thoroughly mix your eluent systems before use. Pre-equilibrate the Column: Always equilibrate your column with the initial eluent system before loading your sample to ensure a consistent starting point.

Experimental Protocols

Protocol 1: Standard Normal-Phase Column Chromatography with a Basic Modifier

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

• Equilibration: Equilibrate the packed column by running the initial, less polar eluent system through it until the baseline is stable.

• Sample Loading: Dissolve your crude imidazopyridine nitrile in a minimal amount of a suitable solvent (ideally the eluent or a slightly more polar solvent) and load it onto the top of the column.

• Elution: Begin elution with your starting solvent system (e.g., ethyl acetate/hexane). Gradually increase the polarity by increasing the percentage of the more polar solvent (e.g., ethyl acetate). If peak tailing is observed on the TLC, add 1-3% triethylamine to the eluent.[1][3]

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to determine which fractions contain your purified compound.

Protocol 2: Reversed-Phase Flash Chromatography

• Column Selection: Choose a C18 reversed-phase column.

• Equilibration: Equilibrate the column with your initial mobile phase (e.g., a high percentage of water with a small amount of organic modifier like methanol or acetonitrile).

• Sample Loading: Dissolve your sample in a solvent compatible with the initial mobile phase (e.g., water/methanol mixture) and load it onto the column.

• Elution: Start the elution with a high percentage of the aqueous phase and gradually increase the organic modifier concentration to elute your compounds.

• Fraction Collection and Analysis: Collect fractions and analyze them, typically using reversed-phase TLC or HPLC.

Visualizing the Troubleshooting Process

A logical approach is crucial when troubleshooting chromatography issues. The following diagram illustrates a decision-making workflow for common problems encountered with polar imidazopyridine nitriles.

Caption: Troubleshooting Decision Tree for Column Chromatography.

References

• Benchchem. Technical Support Center: Column Chromatography of Polar Heterocyclic Compounds. Accessed February 14, 2026.
• Ghosh, S., et al. (2019). Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media. ACS Omega.
• Phenomenex. (2025). Normal-phase vs.
• Li, J., et al. (2025). Synthesis of imidazopyridines via NaIO 4 /TBHP-promoted (3 + 2) cycloaddition and biological evaluation as anticancer agents. RSC Publishing.
• Agilent. Troubleshooting Guide. Accessed February 14, 2026.
• Reddy, L. V., et al. Synthesis of new imidazopyridine based 1,2,3-triazoles: Evaluation of antibacterial, antibiofilm and time kill studies. Bioorganic & Medicinal Chemistry Letters.
• Al-Ghorbani, M., et al. (2023). Exploring Antimicrobial Features for New Imidazo[4,5-b]pyridine Derivatives Based on Experimental and Theoretical Study. MDPI.
• Labtech. Reverse Phase vs Normal Phase in HPLC. Accessed February 14, 2026.
• Jain, P., et al. Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis. Journal of Medicinal Chemistry.
• Hawach Scientific. (2025). Normal Phase HPLC Column and Reverse Phase HPLC Column. Accessed February 14, 2026.
• University of Rochester.
• AAT Bioquest. (2020).
• University of Colorado Boulder.
• Longdom Publishing. (2024). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Journal of Analytical & Bioanalytical Techniques.
• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Accessed February 14, 2026.
• University of Rochester.
• Membrane Solutions. Column Chromatography Notes. Accessed February 14, 2026.
• Benchchem.

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Reference Data & Comparative Studies

A Definitive Guide to Validating Regioisomer Purity in Substituted Imidazo[1,2-a]pyridines

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents due to its broad spectrum of biological activities.[1][2] However, the synthetic routes to these valuable compounds, particularly through multicomponent reactions or condensations, can often lead to the formation of regioisomers.[3] The precise substitution pattern on the bicyclic ring system is critical, as even minor structural variations can profoundly impact a molecule's pharmacological profile, efficacy, and safety. Therefore, the unambiguous validation of regioisomeric purity is a non-negotiable aspect of quality control in drug discovery and development.

This guide provides a comprehensive comparison of the most effective analytical techniques for differentiating and quantifying regioisomers of substituted imidazo[1,2-a]pyridines. We will delve into the principles behind each method, present supporting experimental data, and offer detailed protocols to ensure the scientific integrity of your findings.

The Challenge of Regioisomerism in Imidazo[1,2-a]pyridine Synthesis

The synthesis of substituted imidazo[1,2-a]pyridines frequently involves the reaction of a 2-aminopyridine with an α-halocarbonyl compound or other reagents that can lead to different points of attachment on the imidazo[1,2-a]pyridine core.[2][4] For instance, substitution can occur at various positions on the pyridine or imidazole ring, leading to a mixture of products that may be difficult to separate and characterize. The challenge lies in the often-subtle differences in the physicochemical properties of these isomers, which necessitates the use of high-resolution analytical techniques for their differentiation.

A Comparative Analysis of Analytical Techniques

The choice of analytical methodology is paramount for the successful validation of regioisomeric purity. Here, we compare the utility of Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS) in this context.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for the unambiguous structural determination of organic molecules, including the differentiation of regioisomers.[5][6] Both one-dimensional (1D) and two-dimensional (2D) NMR experiments provide a wealth of information about the chemical environment and connectivity of atoms within a molecule.

1D NMR (¹H and ¹³C): A First Pass Assessment

• ¹H NMR: The chemical shifts, coupling constants, and multiplicity of proton signals can provide initial clues to the substitution pattern. Protons on the imidazo[1,2-a]pyridine core have characteristic chemical shift ranges, and the presence of substituents will cause predictable shifts in adjacent proton signals.[7][8][9]

• ¹³C NMR: The chemical shifts of carbon atoms are also highly sensitive to the electronic environment, providing complementary information to ¹H NMR.[10][11]

2D NMR (COSY, HSQC, HMBC, and NOESY): Definitive Structural Assignment

For unequivocal differentiation of regioisomers, 2D NMR techniques are indispensable.

• COSY (Correlation Spectroscopy): Identifies proton-proton coupling networks, helping to trace the connectivity of protons within the ring system.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Reveals long-range (2-3 bond) correlations between protons and carbons. This is often the key experiment for differentiating regioisomers, as it can establish connectivity across quaternary carbons and heteroatoms.[12]

• NOESY (Nuclear Overhauser Effect Spectroscopy): Identifies protons that are close in space, providing through-space correlations that can help to confirm the substitution pattern, particularly for bulky substituents.[12]

Experimental Protocol: Differentiating Regioisomers using 2D NMR

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: Acquire ¹H, ¹³C, COSY, HSQC, HMBC, and NOESY spectra on a high-field NMR spectrometer (≥400 MHz).

• Data Analysis:

  • Assign all proton and carbon signals using a combination of 1D and 2D spectra.

  • Focus on key long-range correlations in the HMBC spectrum to establish the position of substituents relative to known protons or carbons in the imidazo[1,2-a]pyridine core. For example, a correlation from the protons of a substituent to a specific carbon in the pyridine or imidazole ring can definitively establish the point of attachment.

  • Utilize NOESY data to confirm through-space proximity between substituent protons and protons on the core ring system.

Table 1: Hypothetical ¹H NMR Data for Two Regioisomers of a Substituted Imidazo[1,2-a]pyridine

Proton	Regioisomer A (ppm)	Regioisomer B (ppm)
H-2	7.85 (s)	7.90 (d, J=2.0 Hz)
H-3	7.50 (s)	-
H-5	8.10 (d, J=7.0 Hz)	8.20 (d, J=7.0 Hz)
H-6	7.20 (t, J=7.0 Hz)	7.30 (t, J=7.0 Hz)
H-7	7.60 (t, J=7.0 Hz)	7.70 (d, J=7.0 Hz)
H-8	7.95 (d, J=7.0 Hz)	8.05 (d, J=7.0 Hz)
Substituent-CH₃	2.50 (s)	2.60 (s)

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity Assessment and Quantification

HPLC is an essential tool for determining the purity of a sample and quantifying the relative amounts of different components, including regioisomers.[13] The key to successfully separating regioisomers by HPLC is to develop a method that exploits the subtle differences in their physicochemical properties, such as polarity.

Method Development Considerations:

• Column Selection: A variety of stationary phases can be employed. Reversed-phase columns (e.g., C18, C8) are a good starting point.[13] For more challenging separations, phenyl-hexyl or pentafluorophenyl (PFP) columns can offer alternative selectivity. Chiral stationary phases may be necessary for separating enantiomeric imidazo[1,2-a]pyridines.[13]

• Mobile Phase Optimization: The composition of the mobile phase (typically a mixture of water or buffer and an organic solvent like acetonitrile or methanol) is critical.[14][15] Adjusting the organic solvent ratio, pH, and the use of additives can significantly impact the resolution of regioisomers.

• Detection: UV detection is commonly used for aromatic compounds like imidazo[1,2-a]pyridines. Selecting a wavelength where both isomers have significant absorbance is important for accurate quantification.

Experimental Protocol: HPLC Analysis of Regioisomeric Purity

• System Preparation: Equilibrate the HPLC system with the chosen mobile phase.

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., mobile phase) at a known concentration (e.g., 1 mg/mL). Prepare a series of dilutions for linearity assessment.

• Injection and Data Acquisition: Inject a fixed volume of the sample and record the chromatogram.

• Data Analysis:

  • Identify the peaks corresponding to the different regioisomers based on their retention times.

  • Calculate the area of each peak to determine the relative percentage of each isomer.

  • Validate the method for linearity, accuracy, and precision according to relevant guidelines.

Table 2: Hypothetical HPLC Data for the Separation of Two Regioisomers

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	60:40 Acetonitrile:Water
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Retention Time (Regioisomer A)	5.2 min
Retention Time (Regioisomer B)	6.1 min
Resolution	> 2.0

Mass Spectrometry (MS): Confirmation of Molecular Weight and Fragmentation Analysis

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions and is invaluable for confirming the molecular weight of the synthesized compounds.[5] High-resolution mass spectrometry (HRMS) can provide the elemental composition, further confirming the molecular formula. While regioisomers have the same molecular weight, their fragmentation patterns in tandem mass spectrometry (MS/MS) can sometimes differ, providing another avenue for their differentiation.

Experimental Protocol: MS Analysis

• Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct infusion or coupled with an HPLC system (LC-MS).

• Ionization: Utilize a soft ionization technique such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Mass Analysis: Acquire the full scan mass spectrum to determine the molecular weight.

• Tandem MS (optional): Select the parent ion of interest and subject it to collision-induced dissociation (CID) to generate a fragmentation spectrum. Compare the fragmentation patterns of the different regioisomers.

Workflow for Validating Regioisomer Purity

The following workflow provides a systematic approach to validating the regioisomeric purity of substituted imidazo[1,2-a]pyridines.

Caption: A typical workflow for the validation of regioisomer purity.

Conclusion

The validation of regioisomeric purity is a critical step in the development of substituted imidazo[1,2-a]pyridines as therapeutic agents. A multi-pronged analytical approach is essential for unambiguous characterization and quantification. While HPLC is the workhorse for purity determination and quantification, NMR spectroscopy, particularly 2D techniques like HMBC and NOESY, remains the definitive tool for structural elucidation. Mass spectrometry provides crucial confirmation of molecular weight and can offer complementary structural information through fragmentation analysis. By employing a systematic workflow that integrates these powerful analytical techniques, researchers can ensure the scientific rigor of their findings and the quality of their drug candidates.

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